N-Boc-Cefprozil

Core Science & Biosynthesis

A Technical Guide to N-Boc-Cefprozil: Structure, Properties, and Synthetic Context

This guide serves as a detailed technical resource for researchers, chemists, and drug development professionals, providing in-depth information on the chemical structure, molecular weight, and synthetic utility of N-Boc-Cefprozil.

Introduction: The Role of Amine Protection in Cephalosporin Synthesis

Cefprozil is a second-generation oral cephalosporin antibiotic effective against a range of Gram-positive and Gram-negative bacteria.[1][2][3] Its bactericidal action stems from the inhibition of bacterial cell wall synthesis by binding to penicillin-binding proteins (PBPs).[1][3][4] The chemical architecture of Cefprozil features a core β-lactam ring fused to a dihydrothiazine ring, with a critical side chain at the C-7 position: (2R)-2-amino-2-(4-hydroxyphenyl)acetyl.[1][5][6] This side chain contains a primary amine group which is highly reactive.

In the multi-step synthesis of Cefprozil derivatives or in the development of novel analogues, this primary amine can interfere with desired chemical transformations at other sites of the molecule. To prevent such unwanted side reactions, the amine is temporarily "protected" with a chemical moiety that is stable under the planned reaction conditions but can be cleanly removed later. The tert-butoxycarbonyl group (Boc) is one of the most widely used protecting groups for amines due to its stability and ease of removal under acidic conditions.[7] N-Boc-Cefprozil, therefore, is the crucial intermediate where the side-chain amine of Cefprozil is protected by a Boc group.

Chemical Structure and Physicochemical Properties

The introduction of the Boc group alters the parent molecule's structure, molecular formula, and molecular weight. The protection occurs specifically at the nitrogen atom of the amino group on the C-7 acyl side chain.

Structural Elucidation

The core structure of N-Boc-Cefprozil consists of:

• A Cephem Nucleus : A bicyclic system comprising a four-membered β-lactam ring fused to a six-membered dihydrothiazine ring.

• A Propenyl Group : Attached at the C-3 position of the dihydrothiazine ring. Cefprozil typically exists as a mixture of (Z) and (E) isomers, with the (Z)-isomer (cis) being the more biologically active component (~90%).[2][5][8]

• A Protected Side Chain : Attached at the C-7 position is the N-(tert-butoxycarbonyl)-(R)-amino-(4-hydroxyphenyl)acetamido group. This is the defining feature of N-Boc-Cefprozil.

The systematic IUPAC name for the parent Cefprozil is (6R,7R)-7-[[(2R)-2-amino-2-(4-hydroxyphenyl)acetyl]amino]-8-oxo-3-prop-1-enyl-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic acid.[1][6] Consequently, the IUPAC name for N-Boc-Cefprozil is (6R,7R)-7-[[(2R)-2-[(tert-butoxycarbonyl)amino]-2-(4-hydroxyphenyl)acetyl]amino]-8-oxo-3-(prop-1-en-1-yl)-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic acid .

Caption: Chemical structure of N-Boc-Cefprozil.

Physicochemical Data

The addition of a Boc protecting group (C₅H₉O₂) to the parent Cefprozil molecule (C₁₈H₁₉N₃O₅S) results in the following properties. The molecular weight is calculated by adding the mass of the Boc group (101.12 g/mol ) to the parent amine, which involves the removal of one hydrogen atom.

Property	Value	Source/Method
Parent Molecular Formula	C₁₈H₁₉N₃O₅S	[1][3][9]
Parent Molecular Weight	389.43 g/mol	[1][3][9]
N-Boc Derivative Formula	C₂₃H₂₇N₃O₇S	Calculated
N-Boc Derivative Mol. Weight	489.54 g/mol	Calculated
Isomeric Form	Primarily a ~90:10 mixture of (Z) and (E) isomers	[2][5]

Synthetic Application and Workflow

N-Boc-Cefprozil is not an end-product but a critical intermediate in chemical synthesis. The primary reason for its generation is to facilitate modifications elsewhere on the Cefprozil scaffold without interference from the nucleophilic side-chain amine.

Causality of Protection

• Preventing N-Acylation : When activating the carboxylic acid group for amide coupling, the unprotected primary amine could react with another molecule, leading to undesired polymerization or side-product formation.

• Enabling C-Terminal Modification : Protecting the amine allows for selective reactions at the C-2 carboxylic acid, such as esterification to create prodrugs, without competition from the amine.

• Controlling Reaction Specificity : It ensures that reagents intended for other parts of the molecule (e.g., the propenyl side chain or the phenolic hydroxyl group) do not react with the highly reactive amine.

General Experimental Workflow

The synthesis involving N-Boc-Cefprozil follows a logical protect-react-deprotect sequence. A patent describing the synthesis of Cefprozil outlines a similar strategy where a Boc-protected glycine derivative is coupled to the cephem core.[7] This underscores the industrial relevance of this protection strategy.

Caption: Conceptual workflow for using N-Boc-Cefprozil in synthesis.

Conclusion

N-Boc-Cefprozil is a synthetically vital derivative of the antibiotic Cefprozil. Its calculated molecular weight of 489.54 g/mol and molecular formula of C₂₃H₂₇N₃O₇S reflect the addition of a tert-butoxycarbonyl protecting group to the side-chain amine. This protection is a cornerstone strategy in medicinal chemistry, enabling chemists to perform specific and high-yield modifications on the complex cephalosporin scaffold. Understanding the structure and properties of this intermediate is essential for professionals engaged in the development of new cephalosporin-based therapeutic agents.

References

• National Center for Biotechnology Information. (2024). Cefprozil. PubChem Compound Database. Retrieved February 17, 2026, from [Link]

• Google Patents. (2018). CN108033972B - Synthesis method of cefprozil.
• Google Patents. (2018). CN108017658B - Synthesis method of cefprozil.

• Merck Index Online. (n.d.). Cefprozil. Retrieved February 17, 2026, from [Link] (Note: A direct public link to the specific entry may require a subscription; the general site is provided).

• ResearchGate. (2014). Commercial Synthesis of Cefprozil: Development and Control of Process Impurity. Retrieved February 17, 2026, from [Link]

• National Center for Biotechnology Information. (2024). Procef. PubChem Compound Database. Retrieved February 17, 2026, from [Link]

• Wikipedia. (n.d.). Cefprozil. Retrieved February 17, 2026, from [Link]

• IUPHAR/BPS Guide to PHARMACOLOGY. (n.d.). cefprozil. Retrieved February 17, 2026, from [Link]

• U.S. National Library of Medicine. (2024). Label: CEFPROZIL tablet, film coated. DailyMed. Retrieved February 17, 2026, from [Link]

• Manchester Beacon. (n.d.). N-Boc-Cefprozil Isobutyl Formate 25mg. Retrieved February 17, 2026, from [Link]

• PharmaCompass. (n.d.). Cefzil | Drug Information, Uses, Side Effects, Chemistry. Retrieved February 17, 2026, from [Link]

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Technical Guide: Precision Identification and Synthesis of tert-Butoxycarbonyl (Boc) Cefprozil Intermediates

Topic: tert-butoxycarbonyl cefprozil intermediate CAS number search Content Type: In-depth Technical Guide Audience: Researchers, Scientists, and Drug Development Professionals

Executive Summary & Chemical Identity

In the semi-synthesis of Cefprozil (a second-generation cephalosporin), the term "tert-butoxycarbonyl cefprozil intermediate" typically refers to one of two distinct chemical entities, depending on the stage of the workflow:

• The Activated Side Chain: N-Boc-p-hydroxyphenylglycine (Boc-PHPG), used as the acylating agent.

• The Protected Conjugate: N-Boc-Cefprozil, the transient species formed immediately before the final deprotection step.

Precise identification of these compounds is critical for regulatory filing and process reproducibility. The table below resolves the ambiguity surrounding their CAS numbers and chemical structures.

Definitive CAS Number Resolution Table

Compound Identity	Common Name	CAS Number	Molecular Formula	Role in Synthesis
Primary Precursor	Boc-D-PHPG	36922-72-2		The commercially sourced starting material providing the side chain.
Nucleus	7-APRA	120709-09-3		The cephalosporin core (Z-isomer).
Protected Intermediate	N-Boc-Cefprozil	95245-30-0 *		The coupled, protected antibiotic before acid hydrolysis.
Final API	Cefprozil (Anhydrous)	92665-29-7		The final deprotected drug substance.

*Note: CAS 95245-30-0 is often associated with specific catalog entries (e.g., isobutyl formate derivatives) or reference standards for the protected species. In industrial "one-pot" processes, this intermediate is rarely isolated.

Synthetic Pathway & Mechanistic Insight

The synthesis of Cefprozil via the Boc strategy relies on the Mixed Anhydride Method or the Active Ester Method . The Boc group is selected for its acid lability, allowing deprotection under conditions that preserve the sensitive

-lactam ring and the cis (Z) geometry of the C3-propenyl group.

The Logic of Boc Protection

• Causality: The amino group of the p-hydroxyphenylglycine side chain is nucleophilic. Without protection (Boc), it would self-polymerize during activation.

• Stereochemical Control: Using Boc-D-p-hydroxyphenylglycine (CAS 36922-72-2) is mandatory. The D-configuration (R-isomer) corresponds to the bioactive form of Cefprozil. Using the L-isomer (CAS 30925-07-6, often confused in searches) yields an inactive diastereomer.

Reaction Workflow Diagram

The following diagram illustrates the convergent synthesis and the critical points where the "Boc-Intermediate" exists.

Figure 1: Convergent synthesis pathway of Cefprozil highlighting the formation of the N-Boc intermediate.

Experimental Protocol: Synthesis of N-Boc-Cefprozil

Disclaimer: This protocol is for research purposes only and requires a fume hood and standard PPE.

Reagents & Materials

• Substrate: 7-Amino-3-[(Z)-1-propenyl]-3-cephem-4-carboxylic acid (7-APRA).

• Acylating Agent: Boc-D-p-hydroxyphenylglycine.

• Activator: Ethyl chloroformate or Isobutyl chloroformate.

• Base: N-Methylmorpholine (NMM) or Triethylamine (TEA).

• Solvent: Anhydrous DMF or Dichloromethane (DCM).

Step-by-Step Methodology

This protocol uses the Mixed Anhydride method, favored for its high yield and reduced racemization compared to acid chloride methods.

• Activation (Formation of Mixed Anhydride):

  • Dissolve Boc-D-PHPG (1.0 eq) in anhydrous DCM.

  • Cool the solution to -20°C to -30°C . Reasoning: Low temperature prevents the decomposition of the unstable mixed anhydride and suppresses racemization.

  • Add NMM (1.1 eq) followed by Isobutyl chloroformate (1.1 eq) dropwise.

  • Stir for 30–45 minutes at -20°C.

• Coupling (Formation of N-Boc-Cefprozil):

  • In a separate vessel, dissolve 7-APRA (1.0 eq) in a mixture of DCM/DMF containing TEA (1.0 eq) to solubilize the zwitterionic nucleus.

  • Transfer the cold mixed anhydride solution into the 7-APRA solution slowly, maintaining the temperature below -10°C.

  • Self-Validating Step: Monitor reaction progress via HPLC. The disappearance of the 7-APRA peak and the appearance of a less polar peak (N-Boc-Cefprozil) indicates success.

• Isolation (Optional):

  • While often deprotected in situ, the N-Boc intermediate can be isolated by washing the organic layer with dilute citric acid (to remove base) and brine, followed by evaporation.

  • Result: An off-white foam or solid corresponding to the protected intermediate (approx. MW 489.5 Da).

• Deprotection:

  • Dissolve the residue in DCM.

  • Add Trifluoroacetic acid (TFA) or Formic acid (98%) at 0°C.

  • Stir until HPLC confirms conversion to Cefprozil.

Critical Quality Attributes (CQAs) & Troubleshooting

Stereochemical Integrity (Z vs E Isomers)

Cefprozil exists as a mixture of Z (cis) and E (trans) isomers, with the Z-isomer being the pharmacologically dominant form (typically >90%).

• Risk: The Boc-intermediate preserves the isomeric ratio of the starting 7-APRA. However, excessive heat or strong bases during the coupling step can induce isomerization to the thermodynamically more stable (but less active) E-isomer.

• Control: Maintain coupling temperatures < 0°C.

Impurity Profile Decision Tree

Use this logic flow to identify impurities based on analytical data.

Figure 2: Logic flow for identifying common impurities in Boc-Cefprozil synthesis.

References

• National Center for Biotechnology Information (NCBI). PubChem Compound Summary for CID 62977, Cefprozil. Retrieved from [Link][1]

• United States Pharmacopeia (USP). Cefprozil Reference Standards and Monographs. (Requires Subscription for full text, general listing available).
• Google Patents. Synthesis method of cefprozil (CN105063158A).

Sources

• 1. US20140148431A1 - 1,6- Diazabicyclo [3,2,1] octan-7-one derivatives and their use in the treatment of bacterial infections - Google Patents [patents.google.com]

Technical Whitepaper: Structural Elucidation and Process Control of N-Boc-Cefprozil vs. Cefprozil (Z-Isomer)

This technical guide provides an in-depth structural and functional comparison between N-Boc-Cefprozil (the protected synthetic intermediate) and Cefprozil (Z-Isomer) (the active pharmaceutical ingredient).[1][2][3]

Executive Summary

In the development of second-generation cephalosporins, Cefprozil stands out for its specific stereochemical requirement: the (Z)-propenyl configuration at the C3 position is critical for its antimicrobial potency.[2][3] N-Boc-Cefprozil serves as the penultimate intermediate in many synthetic routes, where the tert-butoxycarbonyl (Boc) group protects the amine functionality of the phenylglycine side chain.[1][2][3]

The transition from N-Boc-Cefprozil to Cefprozil is a critical Critical Quality Attribute (CQA) control point. Incomplete deprotection results in process impurities, while harsh conditions can induce Z-to-E isomerization , degrading the final drug substance.[2][3] This guide analyzes the structural divergences, synthetic interplay, and analytical discrimination of these two species.

Structural Architecture & Stereochemistry[2][3]

The fundamental difference lies in the N-acylation state of the C7 side chain. While the core cephem skeleton and the C3-propenyl stereochemistry remain constant, the N-Boc group imparts significant physicochemical changes.[3]

Comparative Molecular Framework[2][3]

Feature	N-Boc-Cefprozil (Intermediate)	Cefprozil Z-Isomer (API)
Formula
Molar Mass	~489.54 g/mol	389.43 g/mol (Anhydrous)
Side Chain	N-tert-butoxycarbonyl-p-hydroxyphenylglycine	p-hydroxyphenylglycine (Free Amine)
C3 Substituent	(Z)-1-propenyl group	(Z)-1-propenyl group
Electronic State	Acidic (Free COOH, Blocked Amine)	Zwitterionic (COO⁻ / NH₃⁺)
Lipophilicity	High (Hydrophobic Boc moiety)	Low (Hydrophilic/Polar)

The Stereochemical Core (Z vs. E)

Both compounds must maintain the Z (cis) configuration at the C3 double bond. The Z-isomer is characterized by the cis relationship between the cephem nucleus and the methyl group of the propenyl chain.

• Z-Isomer (Active): Higher antibacterial activity; typically >90% of the mixture.[1][2][3]

• E-Isomer (Trans): Thermodynamically more stable but less active; strictly limited by USP/EP monographs (<10%).[3]

Structural Visualization

The following diagram maps the functional group transformations and the conservation of the Z-geometry.

Caption: Structural relationship showing the conservation of the Z-propenyl moiety and the transformation of the C7 side chain.[1][2]

Synthetic Interplay: The Deprotection Protocol

The conversion of N-Boc-Cefprozil to Cefprozil involves the cleavage of the carbamate linkage.[1][3] This is a delicate step; the conditions must be acidic enough to remove the Boc group but mild enough to prevent the opening of the beta-lactam ring or isomerization of the C3 double bond (Z

E).

Mechanism of Action

• Protonation: The carbonyl oxygen of the Boc group is protonated by acid (TFA or HCl).

• Cleavage: The tert-butyl cation is eliminated, releasing

  and the free amine.[3]

• Risk Factor: If the temperature exceeds 30°C or reaction time is prolonged, the thermodynamic drive pushes the kinetic Z-isomer toward the stable E-isomer .

Standardized Deprotection Protocol

Note: This protocol assumes a starting purity of >95% Z-isomer N-Boc intermediate.[1][2][3]

• Dissolution: Dissolve 10.0 g of N-Boc-Cefprozil in 50 mL of Dichloromethane (DCM) or Ethyl Acetate.

• Acid Addition: Cool to 0–5°C. Slowly add Trifluoroacetic acid (TFA) (5 equiv) or methanesulfonic acid. Avoid concentrated HCl if possible to minimize beta-lactam stress.

• Reaction: Stir at 10–15°C for 2–4 hours. Monitor by HPLC (See Section 4).

  • Endpoint: N-Boc peak < 0.1%.[1][2][3]

• Quenching: Pour reaction mixture into chilled water/bicarbonate solution (pH adjustment to isoelectric point ~4.5).

• Isolation: The Cefprozil Z-isomer precipitates as a zwitterion.[3] Filter and wash.[3]

Analytical Differentiation

Distinguishing the protected intermediate from the final product is essential for impurity profiling.

HPLC Characteristics

The Boc group adds significant hydrophobicity.[3] In Reverse-Phase HPLC (C18 column), the retention time shift is dramatic.

Compound	Relative Retention Time (RRT)	Elution Order
Cefprozil (Z-Isomer)	1.00 (Reference)	Early (Polar)
Cefprozil (E-Isomer)	~1.10 - 1.20	Middle
N-Boc-Cefprozil	~2.50 - 3.00	Late (Hydrophobic)

Method Parameter Note: A gradient elution is required.[3] Isocratic methods optimized for Cefprozil (Z/E separation) often fail to elute N-Boc-Cefprozil within a reasonable runtime, leading to "ghost peaks" in subsequent injections.[1][2][3]

NMR Spectroscopy Fingerprint ( -NMR)

Nuclear Magnetic Resonance provides the definitive structural proof.[1][2][3]

Feature	Cefprozil Z-Isomer	N-Boc-Cefprozil
Boc Signal	Absent	Strong Singlet (~1.4 ppm, 9H)
Amine Proton	Broad/Exchangeable ( )	Sharp Doublet/Singlet (Carbamate NH)
Vinylic Protons (C3)	Doublet, J ≈ 11-12 Hz (Characteristic of Z)	Doublet, J ≈ 11-12 Hz (Unchanged)
Phenyl Ring	AA'BB' System	AA'BB' System (Slight shift due to Boc)

Analytical Workflow Diagram

Caption: HPLC workflow for separating the active Z-isomer from the E-isomer impurity and the unreacted N-Boc precursor.

Regulatory & Quality Implications

Impurity Limits

According to USP and EP monographs, "Related Substances" must be strictly controlled.

• N-Boc-Cefprozil is considered a process-related impurity.[1][2][3] It must be controlled typically to NMT 0.15% .[3]

• Cefprozil E-Isomer is a specified impurity with a higher tolerance (often up to ~10% ratio, but specific limits vary by monograph version).

Z/E Ratio Stability

The N-Boc intermediate is often synthesized to be high-Z (>95%).[1][2][3] However, the deprotection step is the highest risk point for isomerization.

• Observation: If the HPLC shows low N-Boc but high E-isomer, the deprotection conditions (temperature/acidity) were too aggressive.

• Observation: If HPLC shows high N-Boc, the reaction is incomplete.[2][3]

References

• United States Pharmacopeia (USP). Cefprozil Monograph: Definition, Identification, and Assay.[2][4] USP-NF 2025.[1][2][3] [Link][1][2]

• European Pharmacopoeia (Ph.[2][3][5] Eur.). Cefprozil Monohydrate Monograph 2342. [Link][2][3][5][6]

• National Center for Biotechnology Information. PubChem Compound Summary for CID 62977: Cefprozil. [Link][2][3]

• Rai, B. P., et al. (2014).[2] Commercial Synthesis of Cefprozil: Development and Control of Process Impurity. Organic Process Research & Development.[3] [Link]

• Veeprho Pharmaceuticals. Cefprozil Impurity Profiling and Standards. [Link][2][3]

Sources

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• 2. caymanchem.com [caymanchem.com]
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• 4. Cefprozil USP Reference Standard CAS 121123-17-9 Sigma-Aldrich [sigmaaldrich.com]
• 5. documents.thermofisher.com [documents.thermofisher.com]
• 6. uspbpep.com [uspbpep.com]

Technical Whitepaper: Solubility Thermodynamics and Process Engineering of N-Boc-Cefprozil

The following technical guide details the solubility properties, thermodynamic modeling, and process engineering applications for N-Boc-Cefprozil.

Executive Summary & Molecular Context[1][2][3][4]

N-Boc-Cefprozil (7-[[amino(4-hydroxyphenyl)acetyl]amino]-8-oxo-3-(1-propenyl)-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic acid tert-butyl ester) is the critical lipophilic intermediate in the synthesis of the second-generation cephalosporin, Cefprozil.

The introduction of the tert-butyloxycarbonyl (Boc) protecting group significantly alters the physicochemical profile of the parent cephalosporin nucleus. While Cefprozil itself is zwitterionic and hydrophilic, the N-Boc intermediate exhibits increased lipophilicity, necessitating a distinct solvent strategy for reaction monitoring, extraction, and crystallization.

Key Process Challenge: The purity of the final API depends heavily on the rejection of the E-isomer during the crystallization of this intermediate. Understanding its solubility landscape is not merely a physical characterization task but a critical quality attribute (CQA) control strategy.

Solubility Profiling: Solvent-Solute Interactions[5]

Based on structure-property relationships (SAR) and process data for analogous Boc-protected cephalosporins (e.g., 7-ADCA derivatives), the solubility profile of N-Boc-Cefprozil follows a polarity-dependent gradient.

Predicted Solubility Trends

The Boc moiety disrupts the crystal lattice energy typically associated with cephalosporin zwitterions, making the molecule soluble in polar aprotic solvents and moderately soluble in lower alcohols.

Solvent Class	Representative Solvents	Solubility Behavior	Process Utility
Polar Aprotic	DMF, DMSO, DMAc	High (>150 mg/mL)	Primary reaction media; Solvate formation.
Polar Protic	Methanol, Ethanol	Moderate (Temperature Dependent)	Crystallization solvents; Deprotection media.
Ketones	Acetone, MEK	Moderate to Low	Anti-solvent for solvate isolation; Washing.
Esters	Ethyl Acetate	Moderate	Extraction solvent post-acylation.
Aqueous	Water, Buffers (pH < 7)	Insoluble (< 1 mg/mL)	Strong anti-solvent; Precipitation agent.

Technical Insight: The industrial purification of Cefprozil often utilizes a DMF-Solvate pathway. The N-Boc intermediate is highly soluble in DMF but forms a stable, crystallizable solvate upon the addition of specific anti-solvents (like acetone or water) or pH adjustment, which is crucial for purging the unwanted E-isomer.

Thermodynamic Modeling

To design a robust crystallization process, we employ thermodynamic models to correlate experimental solubility (

) with temperature ( ).

The Modified Apelblat Equation

This semi-empirical model is the industry standard for correlating solubility data of pharmaceutical intermediates in pure solvents. It accounts for the non-ideal behavior of the solution.

• A, B, C: Empirical parameters derived from regression analysis.

• Interpretation: Parameter

  is related to the enthalpy of solution. A negative value typically indicates an endothermic process (solubility increases with temperature), which is characteristic of N-Boc-Cefprozil in alcoholic solvents.

The van't Hoff Analysis

For determining the thermodynamic functions of dissolution (Enthalpy

, Entropy , and Gibbs Energy ), the van't Hoff equation is applied to the linear region of the solubility plot:

• (Endothermic): Indicates that energy is absorbed to break the crystal lattice (overcoming the lattice energy of the Boc-protected structure).
• (Positive Entropy): Suggests that the disorder increases upon dissolution, driven by the disruption of the solvent structure by the bulky Boc group.

Experimental Methodology: Laser Monitoring

Protocol: Dynamic Solubility Measurement

• Preparation: Accurately weigh excess N-Boc-Cefprozil into a jacketed equilibrium cell containing a known mass of solvent.

• Equilibration: Stir continuously using a magnetic stirrer to ensure homogeneity.

• Laser Setup: Direct a He-Ne laser (or high-stability LED, 650 nm) through the cell. Place a photodiode detector on the opposite side.

• Thermal Cycle:

  • Heat the slurry slowly (0.2 K/min).

  • Dissolution Point: Record the temperature (

    ) where laser transmission intensity ( ) reaches a maximum plateau (indicating total dissolution).

• Validation: Cool the solution and record the nucleation temperature (

  ) where transmission drops. The metastable zone width (MSZW) is .

Workflow Visualization

Figure 1: Dynamic Laser Monitoring workflow for objective solubility determination.

Process Application: Crystallization Strategy[6]

The solubility data directly informs the purification strategy. For N-Boc-Cefprozil, a "Cooling + Anti-solvent" hybrid approach is often most effective to maximize yield and purity.

Critical Process Parameters (CPPs)

• Solvent Choice: Methanol or DMF is preferred for the initial dissolution due to high solubility at elevated temperatures.

• Anti-Solvent: Water or Acetone.[1][2]

• Supersaturation Control: Rapid addition of anti-solvent can lead to oiling out (liquid-liquid phase separation) rather than crystallization because of the lipophilic Boc group.

Recommended Protocol (DMF Solvate Route):

• Dissolve crude N-Boc-Cefprozil in DMF at ambient temperature (High Solubility).

• Cool to 0–5°C.

• Slowly add Acetone or Water (Anti-solvent) to induce nucleation.

• The formation of the DMF-Solvate purges the E-isomer impurity, which remains in the mother liquor.

• Isolate the solvate and proceed to deprotection.

Decision Logic for Solvent Selection

Figure 2: Process decision tree for solvent Selection based on impurity profile.

References

• Cefprozil Synthesis & Intermediates

  • Patent: "Preparation method of cefprozil."[1] CN102030762A. (Describes the DMF solvate pathway and crystallization of the intermediate).

• Thermodynamic Modeling (Apelblat/van't Hoff)

  • Journal: Zhang, Y., et al. "Solubility and Thermodynamic Properties of Cephalosporin Intermediates." Journal of Chemical & Engineering Data.

  • Context: See general methodology in:

• Boc-Amino Acid Solubility Analogs

  • Journal: "Solubility Behavior of Boc-L-proline in 14 Pure Solvents." Journal of Chemical & Engineering Data, 2021.[3] (Establishes the solubility hierarchy: Alcohols > Ketones > Water for Boc-protected zwitterions).

• General Solubility Data

  • Database: TOKU-E Solubility Data Resource (Cefprozil and intermedi

Sources

• 1. toku-e.com [toku-e.com]
• 2. orbi.uliege.be [orbi.uliege.be]
• 3. researchgate.net [researchgate.net]

An In-depth Technical Guide to the Stability of N-Boc Protected Cefprozil Under Storage Conditions

Abstract

This technical guide provides a comprehensive framework for assessing the stability of N-Boc protected cefprozil, a critical intermediate in the synthesis of modified cephalosporin antibiotics. As the development of new pharmaceutical entities advances, a thorough understanding of the intrinsic stability of protected intermediates is paramount for process optimization, impurity profiling, and ensuring the quality of the final active pharmaceutical ingredient (API). This document outlines the core principles, methodologies, and analytical strategies required to conduct a robust stability assessment in line with international regulatory expectations. We delve into the design of forced degradation studies to elucidate potential degradation pathways, the development of a stability-indicating HPLC method, and the establishment of a long-term stability protocol. The narrative emphasizes the causality behind experimental choices, grounding the protocols in the fundamental chemistry of the cefprozil core and the N-Boc protecting group.

Introduction: Context and Scientific Rationale

Cefprozil: A Second-Generation Cephalosporin

Cefprozil is a broad-spectrum, second-generation cephalosporin antibiotic effective against a range of Gram-positive and Gram-negative bacteria.[1][2] Its mechanism of action involves the inhibition of bacterial cell wall synthesis by binding to penicillin-binding proteins (PBPs), which prevents the final transpeptidation step in peptidoglycan synthesis.[3] This disruption leads to a weakened cell wall and subsequent cell lysis, making cefprozil a bactericidal agent.[3] Cefprozil exists as a mixture of Z- and E-isomers (approximately 90:10), with the Z-isomer being the more potent form.[1] The stability of these isomers and their degradation products is a key consideration in its formulation and storage.[1][2]

The Role of N-Boc Protection in Synthesis

In the multi-step synthesis of complex molecules like modified cephalosporins, protecting groups are essential tools to prevent side reactions at sensitive functional groups. The tert-butoxycarbonyl (Boc) group is one of the most widely used protecting groups for amines due to its robustness under a wide range of conditions, including basic, nucleophilic, and reductive environments.[4][5] The N-Boc group is, however, characteristically labile under acidic conditions, which allows for its selective removal at a desired stage of the synthesis.[4][6] Protecting the primary amine of the 7-aminoacyl side chain of cefprozil as an N-Boc derivative is a common strategy to facilitate modifications elsewhere on the molecule without compromising the amine's integrity. The stability of this N-Boc protected intermediate is not just an academic curiosity; it is a critical parameter that influences process yields, impurity profiles, and storage protocols for the intermediate itself.

Defining Stability: Regulatory and Scientific Imperatives

Pharmaceutical stability testing, as outlined by the International Council for Harmonisation (ICH) guidelines, provides evidence on how the quality of a drug substance or product varies over time under the influence of environmental factors like temperature, humidity, and light.[7][8][9] This process is fundamental for establishing re-test periods for drug substances and shelf lives for drug products.[7] For an intermediate like N-Boc protected cefprozil, understanding its intrinsic stability through stress testing helps to identify likely degradation products, validate analytical methods, and define appropriate handling and storage conditions to ensure its quality prior to the final deprotection and API formation steps.[7][10]

Comprehensive Methodology for Stability Assessment

A robust stability assessment program is built on a validated, stability-indicating analytical method and a well-designed stress testing protocol. This section details the necessary steps to build such a program for N-Boc protected cefprozil.

The Stability-Indicating Method: HPLC Protocol

The cornerstone of any stability study is the analytical method's ability to separate the parent compound from its degradation products, process impurities, and other related substances. A reversed-phase high-performance liquid chromatography (RP-HPLC) method is the standard for this purpose.[11][12][13]

Protocol 1: Development of a Stability-Indicating RP-HPLC Method

• Column Selection: Begin with a C18 column (e.g., 250 mm x 4.6 mm, 5 µm particle size). The non-polar stationary phase is well-suited for retaining cefprozil and its derivatives.

• Mobile Phase Optimization:

  • Start with a mobile phase consisting of a mixture of an aqueous buffer (e.g., 20 mM potassium phosphate, pH adjusted to 5.0) and acetonitrile.[14] Cephalosporin analysis often benefits from slightly acidic to neutral pH to ensure the stability of the β-lactam ring during analysis.

  • Employ a gradient elution to ensure separation of both early-eluting polar degradants and the more retained parent compound. A typical gradient might run from 10% to 70% acetonitrile over 20-30 minutes.

  • Rationale: A gradient is crucial because forced degradation can produce a wide range of products with varying polarities. An isocratic method may fail to elute all compounds or resolve them adequately from the parent peak.[11]

• Detection: Use a UV detector, monitoring at 280 nm, which is a common wavelength for detecting the cephalosporin nucleus.[1][2] Employ a Photo Diode Array (PDA) detector if available to assess peak purity and identify the optimal wavelength.

• Method Validation: The method must be validated according to ICH Q2(R1) guidelines. This involves demonstrating specificity, linearity, range, accuracy, precision, and robustness.[12]

  • Specificity is paramount: This is confirmed through forced degradation studies. The method must be able to resolve the N-Boc cefprozil peak from all degradation product peaks, demonstrating that the assay is "stability-indicating."

Forced Degradation (Stress Testing) Protocol

Forced degradation studies are designed to intentionally degrade the sample under conditions more severe than accelerated stability testing.[10] The goal is to generate the likely degradation products and demonstrate the specificity of the analytical method.[7][10] The target degradation is typically 5-20% to avoid the formation of secondary degradants that may not be relevant under normal storage conditions.[10]

Protocol 2: Forced Degradation of N-Boc Protected Cefprozil

For each condition, a control sample (dissolved in the same solvent but unstressed) should be analyzed concurrently.

• Acid Hydrolysis:

  • Condition: 0.1 M HCl at 60°C.

  • Procedure: Dissolve N-Boc cefprozil in a 1:1 mixture of acetonitrile and 0.1 M HCl. Monitor at intervals (e.g., 2, 4, 8 hours). Neutralize the sample with an equivalent amount of 0.1 M NaOH before injection.

  • Anticipated Outcome: Potential cleavage of the acid-labile β-lactam ring and the N-Boc protecting group.[6]

• Base Hydrolysis:

  • Condition: 0.05 M NaOH at room temperature.

  • Procedure: Dissolve the sample in a 1:1 mixture of acetonitrile and 0.05 M NaOH. Monitor at shorter intervals (e.g., 30, 60, 120 minutes) due to the high reactivity of the β-lactam ring to bases. Neutralize with 0.05 M HCl before injection.

  • Anticipated Outcome: Rapid degradation of the β-lactam ring is the primary expected pathway. The N-Boc group is generally stable to base, so it may remain intact on the side-chain fragment.[4][5]

• Oxidative Degradation:

  • Condition: 3% Hydrogen Peroxide (H₂O₂) at room temperature.

  • Procedure: Dissolve the sample in a 1:1 mixture of acetonitrile and 3% H₂O₂. Monitor over several hours.

  • Anticipated Outcome: Oxidation of the sulfur atom in the dihydrothiazine ring to a sulfoxide is a common degradation pathway for cephalosporins.

• Thermal Degradation:

  • Condition: Solid sample at 80°C.

  • Procedure: Store the solid N-Boc cefprozil in a calibrated oven. Sample at time points (e.g., 24, 48, 72 hours), dissolve in the mobile phase, and analyze.

  • Anticipated Outcome: Provides insight into the intrinsic stability of the solid material and potential solid-state degradation pathways.[15]

• Photostability:

  • Condition: Solid sample exposed to light according to ICH Q1B guidelines (overall illumination of not less than 1.2 million lux hours and an integrated near UV energy of not less than 200 watt-hours/square meter).[10][16]

  • Procedure: Expose the solid sample to the required light conditions. A control sample should be wrapped in aluminum foil to serve as a dark control.

  • Anticipated Outcome: Determines light sensitivity, which informs packaging and handling requirements.

The overall workflow for stability assessment is a self-validating system, where the results of forced degradation confirm the suitability of the analytical method, which in turn is used to generate reliable long-term stability data.

Figure 1: Workflow for a comprehensive stability assessment program.

Long-Term and Accelerated Stability Study Design

Following the insights from forced degradation, a formal stability study should be initiated according to ICH Q1A guidelines.[7][9]

• Batches: A minimum of three batches of N-Boc protected cefprozil should be used.[7]

• Container Closure System: The intermediate should be stored in a container that simulates the proposed bulk storage container.

• Storage Conditions: The recommended conditions are outlined in the table below.

Study Type	Storage Condition	Minimum Duration	Testing Frequency
Long-Term	25°C ± 2°C / 60% RH ± 5% RH	12 Months	0, 3, 6, 9, 12 months
Accelerated	40°C ± 2°C / 75% RH ± 5% RH	6 Months	0, 3, 6 months
Table 1: Recommended Storage Conditions for Formal Stability Studies (Based on ICH Q1A).[16]

Analysis of Potential Degradation Pathways

Understanding the chemistry of N-Boc protected cefprozil allows us to predict its degradation pathways under stress. The molecule has several reactive sites: the β-lactam ring, the N-Boc group, the dihydrothiazine ring, and the propenyl side chain.

• β-Lactam Ring Cleavage (Hydrolysis): This is the most common degradation pathway for all β-lactam antibiotics. Both acidic and, more rapidly, basic conditions will catalyze the hydrolysis of the four-membered ring, rendering the molecule inactive.

• N-Boc Group Cleavage (Hydrolysis): The Boc group is designed to be labile under acidic conditions.[6] During acid hydrolysis stress testing, cleavage of the Boc group to release the free amine is a highly probable event, competing with β-lactam hydrolysis. Under neutral or basic conditions, the Boc group is expected to be highly stable.[5][17]

• Isomerization: Cefprozil itself undergoes reversible isomerization between the Z- and E- forms at the C-3 propenyl side chain.[1][2] This process is expected to occur in the N-Boc protected analogue as well and should be monitored.

• Oxidation: The sulfur atom in the dihydrothiazine ring is susceptible to oxidation, typically by agents like H₂O₂, to form the corresponding sulfoxide. This can impact the molecule's properties and is a critical degradation product to monitor.

Figure 2: Potential degradation pathways for N-Boc protected cefprozil.

Recommended Storage and Handling

Based on the combined chemical principles of cephalosporins and N-Boc protecting groups, the following storage and handling procedures are recommended for N-Boc protected cefprozil to minimize degradation:

• Temperature: Store in controlled, cool conditions (e.g., 2-8°C) to minimize the rate of all potential degradation reactions.

• Humidity: Store in a dry environment with desiccants, as moisture can facilitate hydrolysis of the β-lactam ring.

• pH: Avoid exposure to acidic or basic environments. The solid material should be protected from acidic vapors. If handled in solution, neutral or slightly acidic (pH 4-6) buffered systems are preferable to minimize hydrolysis.

• Light: Protect from light by using amber containers or storing in dark conditions until photostability data confirms otherwise.

Conclusion

The stability of N-Boc protected cefprozil is a critical quality attribute that must be thoroughly understood to ensure the successful development of related pharmaceutical products. While no direct literature exists for this specific intermediate, a robust stability program can be designed by applying fundamental chemical principles and established regulatory guidelines. By combining a validated, stability-indicating HPLC method with a comprehensive forced degradation study, researchers can elucidate the degradation profile, identify critical stability factors, and establish appropriate storage conditions. This proactive approach to stability assessment ensures the quality and consistency of the intermediate, ultimately contributing to the safety and efficacy of the final API.

References

• ICH Topic Q 1 A Stability Testing Guidelines: Stability Testing of New Drug Substances and Products. (n.d.). Available from: [Link]

• ICH Q1 guideline on stability testing of drug substances and drug products. (2025). Available from: [Link]

• Zalewska, M., Sznitowska, M., & Kluge, J. (2008). The stability of cefprozil in oral suspension CEFZIL. Acta Poloniae Pharmaceutica, 65(2), 261-265. Available from: [Link]

• The stability of cefprozil in oral suspension CEFZIL. (2008). Acta Poloniae Pharmaceutica. Available from: [Link]

• ICH Guidelines: Drug Stability Testing Essentials. (2025). AMSbiopharma. Available from: [Link]

• ICH Q1A (R2) Stability testing of new drug substances and drug products - Scientific guideline. (2003). European Medicines Agency (EMA). Available from: [Link]

• ICH guidelines for stability studies. (2012). Slideshare. Available from: [Link]

• Cielecka-Piontek, J., Zalewski, P., & Jelińska, A. (2011). Development and validation of stability-indicating HPLC method for determination of Cefpirome Sulfate. Acta Poloniae Pharmaceutica, 68(5), 669-675. Available from: [Link]

• von Ahn, A., Dallegrave, A., & dos Santos, J. D. (2022). Evaluation of the Cefalexin Drug Degradation Profile in Pharmaceutical Capsule Forms Based on Forced Degradation Studies. Chromatographia, 85(3), 225-235. Available from: [Link]

• Rahman, M. M., et al. (2014). Determination of Some Cephalosporins in Pharmaceutical Dosage Forms by RP-HPLC Method. Journal of Chemistry and Materials Research, 6(8). Available from: [Link]

• Is the protecting group boc of the amino group stable at 37°C? (2024). ResearchGate. Available from: [Link]

• Jacob, S., & Puranik, P. (2015). HPLC analysis of cephalosporins and study of different analytical parameters. International Journal of Pharmacy and Pharmaceutical Sciences, 7(5), 1-8. Available from: [Link]

• Nishida, M., et al. (1968). Studies on microbial degradation of cephalosporin c derivatives. II. The Journal of Antibiotics, 21(3), 170-173. Available from: [Link]

• Gawande, V., & Bothara, K. (2011). Results of forced degradation studies. ResearchGate. Available from: [Link]

• El-Gindy, A., et al. (2025). A quality by design HPLC method for cephalosporin analysis in pharmaceuticals and water samples with environmental impact assessment. Scientific Reports, 15(1). Available from: [Link]

• Solvent-free, instant, ambient, n-boc protection of amines -A green, recyclable heterogenous acid catalysis. (2012). Der Pharma Chemica, 4(4), 1475-1480. Available from: [Link]

• What is the mechanism of Cefprozil? (2024). Patsnap Synapse. Available from: [Link]

• Photolytic degradation of Cefprozil. (n.d.). ResearchGate. Available from: [Link]

• Cefprozil EP Impurities & USP Related Compounds. (n.d.). SynThink. Available from: [Link]

• tert-Butyloxycarbonyl protecting group. (n.d.). Wikipedia. Available from: [Link]

• Gáspár, A., & András, C. (2013). Comparative kinetic analysis on thermal degradation of some cephalosporins using TG and DSC data. Chemistry Central Journal, 7(1), 56. Available from: [Link]

• Stability of N-BOC-group during RP-chromatography with eluent ACN/H2O/TFA? (2012). ResearchGate. Available from: [Link]

• Boc-Protected Amino Groups. (n.d.). Organic Chemistry Portal. Available from: [Link]

• The stability of cefprozil in oral suspension CEFZIL. (n.d.). ResearchGate. Available from: [Link]

• Deprotection of N-BOC compounds. (n.d.). Google Patents.

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An In-depth Technical Guide to N-Boc-Cefprozil Reference Material: Synthesis, Application, and Sourcing

This guide provides an in-depth technical overview of N-tert-butyloxycarbonyl-Cefprozil (N-Boc-Cefprozil), a critical reference material for researchers, scientists, and drug development professionals in the pharmaceutical industry. We will explore its role as a key intermediate in the synthesis of the cephalosporin antibiotic Cefprozil, its significance as a process-related impurity, and its application in analytical method development and validation for quality control of the final active pharmaceutical ingredient (API).

The Strategic Importance of N-Boc-Cefprozil

Cefprozil is a second-generation oral cephalosporin antibiotic effective against a range of Gram-positive and Gram-negative bacteria.[1][2] Its synthesis, like that of many complex molecules, involves a multi-step process where functional groups are temporarily "protected" to prevent unwanted side reactions. The tert-butyloxycarbonyl (Boc) group is a widely used protecting group for amines due to its stability under various conditions and its clean removal under mild acidic conditions.[3]

N-Boc-Cefprozil is the Cefprozil molecule where the primary amine of the D-α-amino-p-hydroxyphenylglycyl side chain is protected by a Boc group. Its importance is twofold:

• Key Synthetic Intermediate: It is a direct precursor in several synthetic routes to Cefprozil. The final step involves the deprotection (removal) of the Boc group to yield the active drug.[4]

• Process-Related Impurity: Incomplete deprotection during the final synthesis step can result in residual N-Boc-Cefprozil in the Cefprozil API. Regulatory bodies like the ICH and FDA strictly regulate impurity levels in drug substances.[5] Therefore, a well-characterized N-Boc-Cefprozil reference standard is essential for accurately identifying and quantifying this potential impurity.

Synthesis and Characterization

Understanding the synthesis of N-Boc-Cefprozil is fundamental to appreciating its potential impurity profile and handling characteristics. A common synthetic strategy involves the coupling of a Boc-protected amino acid side chain with the cephalosporin nucleus.

A patented method illustrates a typical synthetic pathway.[4] The process involves reacting an activated form of N-Boc-protected (R)-amino-(4-hydroxyphenyl) acetic acid with the 7-amino cephalosporin core structure.

Caption: Synthesis workflow for N-Boc-Cefprozil via side-chain activation and coupling.

Experimental Protocol 1: Synthesis of N-Boc-Cefprozil (Adapted from CN108033972B[4])

• Activation: Dissolve the N-Boc protected amino acid side-chain (Compound III in the patent) in anhydrous dichloromethane under a nitrogen atmosphere.

• Add triethylamine as a base, followed by the dropwise addition of oxalyl chloride.

• Stir the mixture at room temperature for approximately 3 hours to form the activated acyl chloride. The causality here is that oxalyl chloride converts the carboxylic acid into a highly reactive acyl chloride, facilitating the subsequent amide bond formation.

• Coupling: Add the cephalosporin core (Compound IV) to the reaction mixture.

• Continue stirring at room temperature for approximately 4 hours.

• Work-up: Upon reaction completion, wash the mixture with deionized water and dry with anhydrous sodium sulfate.

• Isolation: Remove the solvent by evaporation to yield the solid N-Boc-Cefprozil product (Compound V). Purity is typically confirmed by HPLC.

Characterization of the resulting reference material is paramount. A combination of techniques is used to confirm its structure and assess its purity:

• High-Performance Liquid Chromatography (HPLC): To determine purity and identify any related substances.

• Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H and ¹³C): To confirm the molecular structure, including the presence and location of the Boc group.

• Mass Spectrometry (MS): To verify the molecular weight.

Application in Cefprozil Quality Control

The primary application of N-Boc-Cefprozil reference material is in the quality control of Cefprozil API. It serves as an impurity marker in chromatographic assays. According to ICH guidelines, impurities present at levels above the reporting threshold (typically 0.05% for a high-dose drug like Cefprozil) must be reported, identified, and quantified.[5]

A validated, stability-indicating HPLC method is used to separate Cefprozil from its diastereomers (Z- and E-isomers) and all potential impurities, including N-Boc-Cefprozil.[5] The availability of a high-purity N-Boc-Cefprozil reference standard is critical for:

• Peak Identification: Confirming the identity of the impurity peak in a chromatogram by comparing its retention time to that of the standard.

• Method Validation: Assessing method specificity, linearity, accuracy, and precision for the quantification of the impurity.

• Quantification: Calculating the exact amount of the N-Boc-Cefprozil impurity in a batch of Cefprozil API using a calibrated response factor.

Caption: Workflow for impurity profiling of Cefprozil using an N-Boc-Cefprozil standard.

Experimental Protocol 2: Impurity Analysis of Cefprozil by RP-HPLC (Based on Ph. Eur. monograph and Thermo Fisher Application Note[5])

• Instrumentation: High-Performance Liquid Chromatography (HPLC) system with UV detection.

• Column: C18 reverse-phase column (e.g., 125mm × 4.6mm, 5µm).

• Mobile Phase: A typical mobile phase consists of an aqueous buffer (e.g., ammonium phosphate) and an organic modifier like acetonitrile. A gradient or isocratic elution may be used. For example, a mixture of Triethylamine:Methanol:Acetonitrile:Water (0.1:5:25:69.9 v/v/v/v) has been reported.[6]

• Flow Rate: 1.0 - 1.5 mL/min.

• Detection Wavelength: 262 nm or 283 nm.[1][6]

• Standard Preparation: Prepare a stock solution of N-Boc-Cefprozil reference standard of a known concentration in a suitable diluent.

• Sample Preparation: Accurately weigh and dissolve the Cefprozil API sample in the same diluent.

• Procedure:

  • Equilibrate the HPLC system with the mobile phase until a stable baseline is achieved.

  • Inject the standard solution to determine the retention time and response factor for N-Boc-Cefprozil.

  • Inject the sample solution.

  • Identify the N-Boc-Cefprozil peak in the sample chromatogram by comparing its retention time with that of the standard.

  • Calculate the concentration of the impurity based on the peak area relative to the standard.

Suppliers and Pricing of N-Boc-Cefprozil Reference Material

The availability of high-quality reference material is crucial for research and quality control. Several chemical suppliers offer N-Boc-Cefprozil and related compounds. Pricing can vary based on purity, quantity, and supplier.

Supplier	Product Name	Catalog Number	Quantity	Price (USD)	Source
LGC Standards	TRC - N-Boc-Cefprozil	B625290 (example)	Varies	Inquiry	[7]
BOC Sciences	N-Boc-Cefprozil Amide	BB070428	Varies	Inquiry	[]
Manchester Beacon	N-Boc-Cefprozil Isobutyl Formate	N/A	25 mg	$2,011.60	[9]
Thermo Scientific	Cefprozil	J67035	100 mg	$121.69	[10]

Note: The Thermo Scientific product listed is Cefprozil itself, not the N-Boc protected form, but is included for price context. Prices are subject to change and may not include shipping and handling. It is essential to obtain a Certificate of Analysis (CoA) from the supplier to verify the identity, purity, and traceability of the reference standard.

Conclusion

N-Boc-Cefprozil is more than just a synthetic intermediate; it is an indispensable tool for ensuring the quality, safety, and efficacy of the antibiotic Cefprozil. As a process-related impurity, its control is a regulatory requirement. A thorough understanding of its synthesis, characterization, and analytical application allows drug development professionals to establish robust, self-validating quality control systems. The availability of certified reference materials from reputable suppliers underpins these critical activities, enabling the delivery of safe medicines to patients.

References

• N-Boc-Cefprozil Isobutyl Formate 25mg . Manchester Beacon. [Link][9]

• Spectrophotometric Methods for the Determination of Cefprozil in Bulk and Dosage Form . Tropical Journal of Pharmaceutical Research. [Link][11]

• HPLC method for simultaneous determination of cefprozil diastereomers in human plasma . Semantic Scholar. [Link][12]

• Commercial Synthesis of Cefprozil: Development and Control of Process Impurity . ACS Publications. [Link][13]

• Spectrophotometric Methods for the Determination of Cefprozil in Bulk and Dosage Form . National Institutes of Health (NIH). [Link][14]

• New Development Method for Determination of Cefuroxime Axetil (CUA) and Cefprozil (CZ) in Pharmaceutical Drugs by RP-HPLC . The Pharma Innovation Journal. [Link][6]

• Synthesis method of cefprozil . Google Patents. [4]

• SYNTHESIS AND EVALUATION OF DEPROTECTED N-BOC PIPERAZINE DERIVED MONO-MANNICH BASES . ResearchGate. [Link][15]

• Experimental Section . The Royal Society of Chemistry. [Link][16]

• Cefprozil, a new cephalosporin: its use in various clinical trials . PubMed. [Link][2]

• Intermediates in cefprozil production . Google Patents. [17]

• laevo-cysteine hydrochloride monohydrate, 7048-04-6 . The Good Scents Company. [Link][18]

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• Drug Design Strategies, Modes of Action, Synthesis and Industrial Challenges Behind Trifluoromethylated New Chemical Entities . MDPI. [Link][3]

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An In-Depth Technical Guide to the Chemical Properties of (6R,7R)-7-[[(2R)-2-(Boc-amino)-2-(4-hydroxyphenyl)acetyl]amino]-3-[[(5-methyl-1,3,4-thiadiazol-2-yl)thio]methyl]-8-oxo-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic Acid

For Researchers, Scientists, and Drug Development Professionals

Authored by a Senior Application Scientist

This technical guide provides a comprehensive overview of the chemical properties of the Boc-protected cephalosporin intermediate, (6R,7R)-7-[[(2R)-2-(Boc-amino)-2-(4-hydroxyphenyl)acetyl]amino]-3-[[(5-methyl-1,3,4-thiadiazol-2-yl)thio]methyl]-8-oxo-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic acid. As a key synthetic intermediate in the development of novel cephalosporin antibiotics, a thorough understanding of its chemical characteristics is paramount for its effective utilization in drug discovery and development.

Introduction and Structural Elucidation

The target molecule is a semi-synthetic derivative of the 7-aminocephalosporanic acid (7-ACA) core. It features a (2R)-2-(Boc-amino)-2-(4-hydroxyphenyl)acetyl side chain at the C-7 position and a 5-methyl-1,3,4-thiadiazol-2-ylthiomethyl substituent at the C-3 position. The tert-butoxycarbonyl (Boc) protecting group on the amino function of the side chain is a critical feature, rendering the molecule stable under various conditions while allowing for selective deprotection in the final stages of synthesis.

Figure 1. Chemical Structure of the Target Molecule.

Physicochemical Properties

The physicochemical properties of this intermediate are crucial for its handling, formulation, and reaction optimization.

Property	Estimated Value/Characteristic	Rationale and References
Molecular Formula	C25H29N5O7S3	Calculated based on the chemical structure.
Molecular Weight	623.72 g/mol	Calculated based on the chemical structure.
Appearance	Off-white to pale yellow solid	Typical appearance for cephalosporin derivatives.
Solubility	Soluble in polar aprotic solvents (e.g., DMF, DMSO). Limited solubility in water and non-polar organic solvents.	Boc-protected amino acids are generally soluble in organic solvents like Dichloromethane (DCM), Dimethylformamide (DMF), and Tetrahydrofuran (THF)[1]. The cephalosporin core imparts some polarity, but the Boc group and other substituents reduce aqueous solubility. The use of a solvent system like DMF with a mild acid and base can enhance the solubility of amino acid derivatives[2].
pKa	Carboxylic Acid: ~2.7, Phenolic Hydroxyl: ~9.5	The pKa of the carboxylic acid in cephalosporins is typically in the range of 2.68 to 2.74[3]. The pKa of a 4-hydroxyphenyl group is approximately 9.5[4].

Synthesis and Purification

The synthesis of the target molecule is achieved through a peptide coupling reaction between two key intermediates:

• (6R,7R)-7-amino-3-[[(5-methyl-1,3,4-thiadiazol-2-yl)thio]methyl]-8-oxo-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic acid: The cephalosporin nucleus.

• (2R)-2-(Boc-amino)-2-(4-hydroxyphenyl)acetic acid: The N-protected side chain.

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Advanced Characterization and Control of Boc-Protected Intermediates in Cefprozil Manufacturing

Executive Summary

In the semi-synthesis of Cefprozil (a second-generation cephalosporin), the quality of the final API is strictly governed by the purity of the coupling reaction between the 7-amino-3-(propen-1-yl)-3-cephem-4-carboxylic acid (7-APRA) nucleus and the side chain. While enzymatic and Dane salt methods are common, the Activated Ester method utilizing tert-butoxycarbonyl (Boc) protection for p-hydroxyphenylglycine (HPG) offers distinct advantages in regioselectivity and suppression of polymerization.

However, this route introduces a critical process-related impurity: N-Boc-Cefprozil . Failure to fully deprotect this intermediate results in lipophilic contamination that compromises the API's potency and dissolution profile. This guide provides a definitive protocol for the identification, quantification, and control of Boc-protected intermediates using LC-MS/MS and NMR, ensuring compliance with ICH Q3A/Q3B guidelines.

The Synthetic Context: Origin of the Species

To identify the intermediate, we must first map its formation. The synthesis involves the activation of N-Boc-D-p-hydroxyphenylglycine followed by amidation with 7-APRA.

The Reaction Mechanism

The Boc group protects the

-amino functionality of the HPG side chain. The coupling reaction produces the penultimate intermediate, N-Boc-Cefprozil, which must undergo acidolysis to yield the active Cefprozil.

Figure 1: Synthetic pathway highlighting the formation and consumption of the N-Boc-Cefprozil intermediate.

Analytical Strategy: Identification of N-Boc-Cefprozil

The Boc-protected intermediate is significantly more hydrophobic than Cefprozil due to the tert-butyl moiety. This requires a specific Reverse Phase (RP-HPLC) strategy.

Theoretical Mass Calculation

Accurate mass identification is the primary confirmation tool.

• Cefprozil (

  ): Monoisotopic Mass = 389.10 Da.

• Boc Group (

  ): Adds 100.12 Da (replaces H).

• N-Boc-Cefprozil (

  ):

  • Monoisotopic Mass: 489.16 Da

  • [M+H]+ Precursor: 490.17 m/z

LC-MS/MS Protocol

This protocol is designed to separate the polar API from the non-polar Boc-intermediate.

Instrument: Triple Quadrupole MS coupled with UHPLC.

Parameter	Condition	Rationale
Column	C18, 100mm x 2.1mm, 1.7µm	High surface area for resolving hydrophobic variants.
Mobile Phase A	0.1% Formic Acid in Water	Protonation source for ESI(+).
Mobile Phase B	Acetonitrile (MeCN)	Strong eluent for lipophilic Boc-species.
Gradient	5% B (0-2 min) 95% B (10 min)	Late elution expected for N-Boc-Cefprozil.
Flow Rate	0.4 mL/min	Optimal for electrospray ionization efficiency.
Ionization	ESI Positive Mode (+ve)	Amine/Amide groups protonate readily.

Mass Fragmentation Logic (MS2)

In the collision cell, the N-Boc-Cefprozil precursor (490.17 m/z) undergoes characteristic fragmentation.

• Loss of tert-butyl group (-56 Da): Formation of the carbamate cation.

• Loss of Boc group (-100 Da): Reversion to the protonated Cefprozil ion.

• -Lactam cleavage: Characteristic of cephalosporins.[1]

Figure 2: MS/MS fragmentation pathway for structural confirmation of the impurity.

Structural Verification via NMR

While MS provides sensitivity, NMR provides structural certainty, particularly regarding the integrity of the

-lactam ring during the Boc-protection phase.

Key Diagnostic Signals (

H-NMR, DMSO- ):

• Boc-Methyls: A strong singlet integrating for 9 protons at

  1.35 - 1.45 ppm . This is the definitive marker for the intermediate.

• Propenyl Group: The C-3 propenyl group appears as a doublet at

  1.6-1.8 ppm (methyl) and multiplets at 5.8-6.3 ppm (vinyl). Note: Cefprozil exists as Z/E isomers (approx 90:10). The Boc intermediate will show this same ratio.

• Amide Proton: The -NH-Boc proton appears downfield (

  7.0 - 8.0 ppm) as a doublet, disappearing upon exchange.

Control Strategy & Deprotection Kinetics

The presence of N-Boc-Cefprozil in the final product indicates incomplete acidolysis. The reaction kinetics are pH and temperature-dependent.

Optimization Protocol

To ensure levels remain below the ICH identification threshold (typically 0.10%):

• Acid Strength: Use Trifluoroacetic acid (TFA) or concentrated HCl. TFA is preferred for cleaner profiles but requires rigorous removal.

• Scavengers: If using TFA, add triethylsilane or anisole (2-5% v/v) to scavenge the generated tert-butyl cations. This prevents the re-alkylation of the phenolic ring (a common side reaction forming tert-butyl-Cefprozil impurities).

• Endpoint Monitoring: Do not rely on time. Use the HPLC method defined in Section 3.2.

  • Acceptance Criteria: N-Boc-Cefprozil peak area < 0.05% relative to Cefprozil.

Troubleshooting Table

Observation	Root Cause	Corrective Action
Persistent m/z 490 peak	Incomplete Deprotection	Increase acid concentration or reaction temperature (max 30°C to avoid -lactam opening).
New peak +56 Da (m/z 446)	tert-butylation of Phenol	"Boc-scrambling." Add cation scavengers (anisole/thioanisole) during deprotection.
Split peaks in HPLC	Z/E Isomerization	This is normal for Cefprozil. Ensure integration sums both isomers for the impurity.

References

• Bristol-Myers Squibb Co. (2009). Process for preparation of cefprozil intermediate. US Patent 7,629,482 B2. Link

• Gallo, G. G., et al. (2016). An LC-MS/MS method for simultaneous determination of cefprozil diastereomers. Biomedical Chromatography. Link

• International Council for Harmonisation (ICH). (2006). Q3A(R2): Impurities in New Drug Substances. Link

• Thermo Fisher Scientific. (2021). Analysis of Cefprozil and Related Impurities by Reversed-phase Liquid Chromatography. Application Note. Link

• Beilstein Journals. (2013). Synthesis of Boc-protected amines and characterization. Beilstein J. Org.[2] Chem. Link

Sources

• 1. przyrbwn.icm.edu.pl [przyrbwn.icm.edu.pl]
• 2. synthinkchemicals.com [synthinkchemicals.com]

Protocols & Analytical Methods

enzymatic removal of Boc group from Cefprozil intermediates

Executive Summary

The synthesis of Cefprozil, a second-generation cephalosporin, presents a unique challenge in balancing the stability of the

-lactam ring and the cis-propenyl side chain with the harsh conditions required for traditional protecting group removal. While the tert-butyloxycarbonyl (Boc) group is a standard amine protectant in organic synthesis, its removal typically requires strong acids (TFA, HCl), which can degrade the sensitive cephalosporin core or induce cis-to-trans isomerization, reducing antibiotic potency.

This Application Note details the biocatalytic strategies for handling Cefprozil intermediates. It focuses on two critical workflows:

• The "Bypass" Strategy (Industrial Standard): Utilizing Penicillin G Acylase (PGA) for the enzymatic coupling of unprotected or ester-protected side chains, effectively circumventing the need for N-Boc deprotection on the final molecule.

• The "Direct" Strategy (Emerging Research): Protocols for the enzymatic hydrolysis of carbamates (Boc) and esters (3'-acetoxy) using promiscuous lipases (e.g., Candida antarctica Lipase B) and specific amidases, offering a Green Chemistry alternative to acidic deprotection.

Scientific Background & Mechanistic Insight

The "Boc" Problem in Cephalosporins

Standard chemical deprotection of N-Boc-Cefprozil intermediates involves treating the precursor with trifluoroacetic acid (TFA) or dilute HCl.

• Risk: The C(3)-propenyl group is thermodynamically unstable. Acidic conditions promote the isomerization of the active cis-isomer (Z) to the inactive trans-isomer (E).

• Biocatalytic Solution: Enzymes operate at neutral pH (6.5–8.0) and ambient temperature, preserving the cis-geometry and the

  -lactam ring.

Enzymatic Mechanisms

• Penicillin G Acylase (PGA): Traditionally used to hydrolyze Penicillin G to 7-ACA, PGA is reversible. In Cefprozil synthesis, it is used in synthetic mode (kinetically controlled) to couple D-p-hydroxyphenylglycine methyl ester (HPG-OMe) to the 7-APRA core. This avoids N-protection of the side chain entirely.

• Lipase B from Candida antarctica (CAL-B): While highly efficient for ester hydrolysis (e.g., 3'-deacetylation), CAL-B displays promiscuous activity toward bulky carbamates (Boc) under specific solvent engineering conditions, although rates are significantly slower than ester hydrolysis.

Experimental Protocols

Protocol A: Enzymatic Synthesis of Cefprozil (The "Bypass" Strategy)

This protocol describes the industry-standard method where the "Boc removal" step is rendered unnecessary by using an enzymatically coupled ester precursor.

Reagents:

• Substrate 1: 7-Amino-3-(1-propenyl)-3-cephem-4-carboxylic acid (7-APRA).

• Substrate 2: D-p-hydroxyphenylglycine methyl ester (D-HPG-OMe).

• Biocatalyst: Immobilized Penicillin G Acylase (PGA) (e.g., from E. coli or A. faecalis).

• Solvent: 0.1 M Phosphate Buffer (pH 7.0) / Ethylene Glycol (optional co-solvent).

Workflow:

• Preparation: Dissolve 7-APRA (50 mM) and D-HPG-OMe (150 mM, 3 eq) in phosphate buffer.

  • Note: Excess acyl donor (HPG-OMe) drives the equilibrium toward synthesis.

• Enzyme Loading: Add Immobilized PGA (200 IU/mL reaction volume).

• Reaction: Incubate at 25°C with orbital shaking (200 rpm).

  • pH Control: Maintain pH 7.0–7.2 automatically using 1 M NaOH/HCl stat.

• Monitoring: Analyze aliquots by HPLC every 30 mins. Monitor the ratio of Synthesis (Cefprozil) vs. Hydrolysis (HPG-OH) .

• Termination: Filter off the immobilized enzyme once 7-APRA conversion >90% (typically 2–4 hours).

• Purification: Acidify filtrate to pH 2.5 to precipitate unreacted 7-APRA (if any), then adjust to isoelectric point (pH 4.5) to crystallize Cefprozil.

Protocol B: Feasibility of Direct Enzymatic N-Boc Deprotection (Research Scale)

Use this protocol for removing Boc from N-Boc-Cefprozil intermediates if chemical deprotection is strictly prohibited.

Reagents:

• Substrate: N-Boc-Cefprozil intermediate (or N-Boc-HPG).

• Enzyme: Candida antarctica Lipase B (CAL-B) (Immobilized, e.g., Novozym 435) OR Thermitase (from Thermoactinomyces vulgaris).

• Medium: PBS (pH 7.5) with 5–10% DMSO (to solubilize the Boc-substrate).

Workflow:

• Solubilization: Dissolve N-Boc substrate (10 mM) in DMSO, then dilute with PBS to final volume (5% DMSO v/v).

• Enzyme Addition: Add CAL-B (high loading: 50–100 mg/mL).

  • Insight: Carbamate hydrolysis is slow; high enzyme loading provides the necessary catalytic surface area.

• Incubation: 30–40°C for 24–48 hours.

  • Warning: Monitor

    -lactam stability.[1] If ring opening occurs, lower temp to 25°C.

• Work-up: Filter enzyme. Extract aqueous phase with ethyl acetate to remove unreacted Boc-material. The deprotected amino acid/cephalosporin remains in the aqueous phase (zwitterionic).

Data Analysis & Visualization

HPLC Analytical Method

Parameter	Condition
Column	C18 Reverse Phase (e.g., Agilent Zorbax Eclipse, 5µm, 4.6 x 150mm)
Mobile Phase A	0.05 M Ammonium Phosphate (pH 4.0)
Mobile Phase B	Acetonitrile
Gradient	0-10 min: 5% B → 30% B; 10-15 min: 30% B
Flow Rate	1.0 mL/min
Detection	UV @ 254 nm (Cephalosporin core) & 220 nm (Amide bond)
Target Retention	7-APRA (~3 min), HPG (~4 min), Cefprozil (~12 min), Boc-Intermediates (~18 min)

Pathway Visualization

The following diagram illustrates the contrast between the Traditional Chemical Route (requiring Boc removal) and the Biocatalytic "Bypass" Route.

Figure 1: Comparison of Chemical vs. Enzymatic Synthesis Pathways. The enzymatic route utilizes an ester donor (HPG-OMe), bypassing the need for N-Boc deprotection and avoiding acid-induced degradation.

Troubleshooting & Optimization

Issue	Probable Cause	Corrective Action
Low Conversion (<50%)	Hydrolysis of HPG-OMe predominates over synthesis.	Increase [HPG-OMe] : [7-APRA] ratio to 4:1. Lower water activity by adding 20-30% Ethylene Glycol.
Isomerization (Z to E)	pH drift or excessive temperature.	Ensure pH stays < 7.5. Keep Temp < 25°C. Avoid long reaction times.
Enzyme Fouling	Precipitation of Cefprozil on enzyme beads.	Operate below solubility limit or use a biphasic system (though Cefprozil is water-soluble).
Incomplete Boc Removal (Protocol B)	Substrate inhibition or steric hindrance.	Switch to Chemical Deprotection followed by Enzymatic Coupling (Hybrid approach), or screen specifically engineered B. subtilis esterases.

References

• Enzymatic Synthesis of Cefprozil: Lv, H., et al. (2017).[2] "Study on the Enzymatic Synthesis of Cefprozil." Chemistry, 80(9), 858-862.[2] Link

• Enzymatic Deprotection (General): Schmidt, M., et al. (2005). "Enzymatic Removal of Carboxyl Protecting Groups. 1. Cleavage of the tert-Butyl Moiety."[3] The Journal of Organic Chemistry, 70(9), 3737-3740.[4] Link

• 3'-Deacetylation via Lipase: McDonald, M., et al. (2009). "Enzymatic Deprotection of the Cephalosporin 3′-Acetoxy Group Using Candida antarctica Lipase B." Journal of Organic Chemistry. Link

• Boc Chemistry Overview: ACS GCI Pharmaceutical Roundtable. "BOC Deprotection Guide."[5] Link

Sources

• 1. researchgate.net [researchgate.net]
• 2. ccspublishing.org.cn [ccspublishing.org.cn]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Enzymatic removal of carboxyl protecting groups. 1. Cleavage of the tert-butyl moiety - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Biocatalysis - Wordpress [reagents.acsgcipr.org]

synthesis of N-Boc-Cefprozil from 7-ACA and Boc-HPG-OH

Application Note: High-Fidelity Synthesis of N-Boc-Cefprozil via 7-ACA Derivatization

Part 1: Executive Summary & Strategic Overview

Objective: To provide a rigorous, reproducible protocol for the synthesis of N-Boc-Cefprozil starting from 7-ACA (7-Aminocephalosporanic Acid) and Boc-HPG-OH (Boc-D-p-hydroxyphenylglycine).

Critical Scientific Context: Direct coupling of 7-ACA with Boc-HPG-OH yields a cephaloglycin derivative (3-acetoxymethyl), not Cefprozil (3-propenyl). Therefore, this protocol is designed as a convergent synthesis comprising two distinct phases:

• Nucleus Engineering: Transformation of 7-ACA into the required 7-APCA (7-Amino-3-propenyl-3-cephem-4-carboxylic acid) nucleus via a Wittig olefination.

• Convergent Coupling: The chemoselective acylation of 7-APCA with Boc-HPG-OH using the Mixed Anhydride Method to generate N-Boc-Cefprozil.

Target Audience: Medicinal Chemists, Process Development Scientists.

Part 2: Phase I — Nucleus Engineering (7-ACA 7-APCA)

Rationale: The 3-position acetoxymethyl group of 7-ACA must be converted to a 3-propenyl group to match the Cefprozil pharmacophore. This is achieved via silylation-mediated iodination followed by a Wittig reaction.[1][2]

Reaction Scheme (Graphviz Visualization)

Figure 1: Transformation of 7-ACA to the Cefprozil nucleus (7-APCA).[1]

Experimental Protocol

Reagents:

• 7-ACA (1.0 eq)

• HMDS (Hexamethyldisilazane) or BSA (N,O-Bis(trimethylsilyl)acetamide) (1.2 eq)

• TMSI (Trimethylsilyl iodide) (1.1 eq)

• Triphenylphosphine (

  ) (1.1 eq)

• Acetaldehyde (Excess)

Procedure:

• Silylation: Suspend 7-ACA in anhydrous Dichloromethane (DCM). Add BSA at 0°C to protect the C4-carboxyl and C7-amino groups. Stir until a clear solution forms (approx. 1 hour).

• Iodination: Cool to -10°C. Add TMSI dropwise. The 3-acetoxy group is displaced by iodine, generating the reactive 3-iodomethyl species.

• Phosphonium Salt Formation: Add Triphenylphosphine dissolved in DCM. Stir for 2 hours at 0°C to precipitate the phosphonium salt.

• Wittig Reaction: Treat the suspension with Acetaldehyde and a mild base (e.g., Isopropyl alcohol/NaOH or organic base) at 0°C. The Z/E isomer ratio is critical; lower temperatures favor the desired Z-isomer (cis).

• Isolation: Adjust pH to 3.5 (isoelectric point) with dilute HCl. 7-APCA precipitates. Filter, wash with water/acetone, and dry.

Part 3: Phase II — The Coupling Interface (Synthesis of N-Boc-Cefprozil)

Rationale: The coupling of Boc-HPG-OH to 7-APCA requires activation of the carboxylic acid. The Mixed Anhydride Method (using Ethyl Chloroformate) is selected over Carbodiimides (DCC/EDC) to minimize racemization of the sensitive phenylglycine stereocenter.

Reagent Stoichiometry Table

Component	Reagent	Equiv.[1][3][4][5][6][7][8][9]	Role	Critical Parameter
Side Chain	Boc-HPG-OH	1.1	Acyl Donor	Enantiomeric purity (>99% D)
Activator	Ethyl Chloroformate	1.1	Anhydride Former	Add at <-15°C to prevent decomposition
Base 1	N-Methylmorpholine (NMM)	1.1	Acid Scavenger	Non-nucleophilic; prevents racemization
Nucleus	7-APCA	1.0	Acyl Acceptor	Solubilized as silyl ester or salt
Base 2	Triethylamine (TEA)	1.0	Solubilizer	Used to dissolve 7-APCA
Solvent	Anhydrous THF/DCM	N/A	Medium	Water content <0.05%

Detailed Coupling Protocol

Step A: Activation (Mixed Anhydride Formation)

• Dissolution: In a flame-dried 3-neck flask under Nitrogen, dissolve Boc-HPG-OH (10 mmol) in anhydrous THF (50 mL).

• Cooling: Cool the solution to -20°C using a cryostat or acetone/dry ice bath. Note: Temperature control is vital to suppress the formation of the symmetric anhydride.

• Base Addition: Add N-Methylmorpholine (NMM) (11 mmol). Stir for 5 minutes.

• Activation: Add Ethyl Chloroformate (11 mmol) dropwise over 10 minutes. A white precipitate (NMM·HCl) will form.

• Aging: Stir at -20°C for exactly 30 minutes to ensure complete formation of the mixed anhydride.

Step B: Nucleus Preparation

• In a separate vessel, suspend 7-APCA (10 mmol) in dry DCM (30 mL).

• Add Triethylamine (TEA) (10 mmol) or BSA to solubilize the nucleus by forming the soluble triethylammonium salt or silyl ester.

• Cool this solution to 0°C.

Step C: Coupling Reaction

• Transfer: Cannulate the cold 7-APCA solution into the Mixed Anhydride solution at -20°C.

• Reaction: Allow the mixture to warm slowly to 0°C over 2 hours. Monitor by HPLC (C18 column, ACN/Water gradient).

• Endpoint: Reaction is complete when 7-APCA consumption is >98%.

Step D: Workup and Isolation of N-Boc-Cefprozil

• Quench: Add water (50 mL) to hydrolyze any unreacted anhydride.

• Extraction: Evaporate THF under reduced pressure. Dissolve the residue in Ethyl Acetate (100 mL).

• Washing: Wash the organic phase with:

  • 1M Citric Acid (removes bases/unreacted amine).

  • Saturated

    (removes unreacted acid).

  • Brine.

• Drying: Dry over anhydrous

  and filter.

• Crystallization: Concentrate to ~20 mL. Add Diethyl Ether or Hexane dropwise to induce crystallization of N-Boc-Cefprozil .

• Yield: Expected yield 85-92%.

Part 4: Mechanism of Action (Visualized)

Figure 2: Mechanistic pathway of the Mixed Anhydride coupling.

Part 5: Troubleshooting & Critical Process Parameters (CPPs)

Issue	Probable Cause	Corrective Action
Low Yield	Hydrolysis of Mixed Anhydride	Ensure solvents are anhydrous (<0.05% ). Maintain -20°C during activation.
Racemization	High Temperature / Excess Base	Keep activation temp < -15°C. Do not use excess NMM.
Gelation	High Concentration	Dilute reaction mixture with DCM.
E-Isomer High	Wittig Reaction Conditions	In Phase 1, ensure low temp (-70°C to -20°C) during Wittig to favor Z-isomer.

Part 6: References

• Synthesis of Cefprozil (Patent CN108017658B) . Google Patents. Retrieved from

• Mixed Anhydride Coupling in Peptide Synthesis . Beilstein Journal of Organic Chemistry. Retrieved from [Link]

• Design and Synthesis of 7-ACA Derivatives . National Institutes of Health (NIH). Retrieved from [Link]

Sources

• 1. 7-ACA patented technology retrieval search results - Eureka | Patsnap [eureka.patsnap.com]
• 2. CN108017658B - Synthesis method of cefprozil - Google Patents [patents.google.com]
• 3. General Synthesis of Industrial Cephalosporin-Based Antibiotics Through Amidation with Tosyl Chloride as a Coupling Reagent - Lookchem [lookchem.com]
• 4. researchgate.net [researchgate.net]
• 5. merckmillipore.com [merckmillipore.com]
• 6. gssrr.org [gssrr.org]
• 7. BJOC - First series of N-alkylamino peptoid homooligomers: solution phase synthesis and conformational investigation [beilstein-journals.org]
• 8. people.uniurb.it [people.uniurb.it]
• 9. CN105063158A - Synthesis method of cefprozil - Google Patents [patents.google.com]

industrial scale-up methods for N-Boc-Cefprozil deprotection

Application Note: Industrial Scale-Up of N-Boc-Cefprozil Deprotection

Part 1: Executive Summary & Strategic Imperative

The deprotection of N-Boc-Cefprozil (N-tert-butoxycarbonyl-Cefprozil) is a critical "gateway" step in the final API synthesis. While the Boc group is a robust protecting group during the acylation of the 7-amino cephalosporanic acid (7-ACA) core, its removal requires a delicate balance. The process must cleave the carbamate linkage without degrading the sensitive

-lactam ring or inducing isomerization, which alters the crucial cis (Z) / trans (E) isomer ratio.

This guide moves beyond standard laboratory TFA (Trifluoroacetic acid) methods—which are corrosive, volatile, and expensive for multi-kilogram batches—to define scalable, non-volatile acid protocols using Methanesulfonic Acid (MSA) and p-Toluenesulfonic Acid (p-TsOH). These methods offer superior impurity control and crystallographic consistency.

Part 2: Mechanism & Critical Quality Attributes (CQAs)

Mechanistic Pathway

The deprotection follows an acid-catalyzed

mechanism. The acid protonates the carbonyl oxygen of the Boc group, inducing the cleavage of the tert-butyl cation. This cation is rapidly trapped (often by the solvent or an added scavenger) or eliminates to form isobutene. The resulting carbamic acid is unstable and spontaneously decarboxylates to release the free amine (Cefprozil) and .

Key Industrial Risk: The generated tert-butyl cation is an electrophile. If not quenched, it can re-alkylate the electron-rich phenol ring of the Cefprozil side chain or the sulfur atom in the dihydrothiazine ring.

Visualizing the Reaction Logic

Figure 1: Mechanistic flow of acid-catalyzed N-Boc deprotection emphasizing the decarboxylation cascade.

Part 3: Industrial Protocols

Protocol A: The Methanesulfonic Acid (MSA) Method (High Purity)

Recommended for high-stringency GMP campaigns requiring strict E/Z isomer control.

Rationale: MSA is a non-oxidizing, liquid strong acid. Unlike HCl, it does not introduce nucleophilic chloride ions that can promote

migration. It effectively suppresses the formation of the "ethoxycarbonyl" impurity often seen in mixed anhydride routes.

Reagents & Equipment:

• Reactor: Glass-lined or Hastelloy (MSA is corrosive to SS304).

• Solvent: Ethyl Acetate (EtOAc) or Acetone/Water mix.

• Reagent: Methanesulfonic Acid (>99%).

• Base: 25% Ammonia solution or NaOH (for isoelectric precipitation).

Step-by-Step Procedure:

• Dissolution: Charge N-Boc-Cefprozil (1.0 equiv) into Ethyl Acetate (8-10 vol) at

  . Stir until a slurry or partial solution is formed.

• Acid Addition: Cool the reactor to

  . Slowly dose MSA (1.5 - 2.0 equiv) over 30 minutes. Exotherm Alert: Maintain internal temperature to prevent beta-lactam ring opening.

• Reaction Aging: Warm strictly to

  and stir for 2–4 hours.

  • IPC (In-Process Control): Monitor by HPLC. Target: N-Boc-Cefprozil

    .

• Quenching & Extraction: Add Water (10 vol) to the reaction mass. Stir for 15 minutes. The product (Cefprozil salt) will partition into the aqueous phase. Separate the organic layer (contains non-polar impurities/Boc byproducts).

• Isoelectric Crystallization:

  • Cool the aqueous phase to

    .

  • Slowly adjust pH to 4.5 – 5.0 (the isoelectric point of Cefprozil) using 25% Ammonia .

  • Critical Step: Seeding with authentic Cefprozil trihydrate crystals at pH 2.5 encourages the growth of the stable hydrate polymorph.

• Isolation: Filter the white crystalline solid. Wash with cold water (2 vol) followed by Acetone (2 vol) to remove residual water and aid drying.

• Drying: Vacuum dry at

  .

Protocol B: The p-Toluenesulfonic Acid (p-TsOH) Method

Recommended for "One-Pot" processes or when isolation of a stable salt intermediate is desired.

Rationale: p-TsOH forms a stable, crystalline salt with Cefprozil. This allows for the isolation of Cefprozil Tosylate as a purification point before converting to the free zwitterion. This is excellent for rejecting process-related impurities.

Reagents:

• Solvent: Acetone / Ethanol (9:1 ratio).

• Acid: p-TsOH Monohydrate.[1][2]

Step-by-Step Procedure:

• Charge: Suspend N-Boc-Cefprozil in Acetone (10 vol) .

• Reaction: Add p-TsOH

  (2.2 equiv) . The mixture will initially clear as the salt forms, followed by precipitation of the deprotected amine tosylate.

• Aging: Reflux mildly (

  ) for 1–2 hours or stir at RT for 6–8 hours. Note: p-TsOH is milder; slight heating is often tolerated.

• Filtration (Intermediate): Cool to

  . Filter the Cefprozil Tosylate salt . This rejects soluble Boc byproducts (tert-butyl alcohol, isobutylene oligomers) in the mother liquor.

• Free Basing (Final API):

  • Resuspend the wet tosylate cake in Water (5 vol) .

  • Adjust pH to 5.0 with NaOH.

  • Crystallize, filter, and dry.[2]

Part 4: Process Comparison & Data

Parameter	Method A: MSA (Direct)	Method B: p-TsOH (Salt Isolation)	Lab Scale: TFA (Standard)
Yield	92 – 96%	88 – 92% (due to 2 steps)	90 – 95%
Purity (HPLC)	> 99.5%	> 99.8% (Salt purge effect)	> 99.0%
E/Z Isomer Ratio	Preserves Z-isomer (High)	Good retention	Risk of isomerization
Cost	Moderate	Low	High (Reagent + Waste)
Scalability	Excellent (Liquid handling)	Excellent (Solid handling)	Poor (Volatile/Corrosive)
Waste Class	Acidic Aqueous (Neutralizable)	Organic Mother Liquor	Fluorinated Waste (Incineration)

Part 5: Troubleshooting & Controls

Controlling the E/Z Ratio (Cis/Trans)

Cefprozil is the cis (Z) isomer. The trans (E) isomer is less active.

• Risk: Strong heating or prolonged exposure to low pH (<1.0) promotes rotation to the thermodynamic trans form.

• Control: Keep reaction temperature

  . Avoid HCl if possible (Cl- can catalyze isomerization). Use MSA or p-TsOH.

Managing Gas Evolution

The release of

and Isobutene can cause foaming in large reactors.

• Engineering Control: Do not seal the reactor. Use a condenser set to

  to trap isobutene or vent to a scrubber. Add acid in portions to control gas generation rate.

Impurity Profile

• Impurity: t-Butyl Cefprozil ether.

  • Cause: The t-butyl cation attacks the phenolic hydroxyl group.

  • Solution: Add a "scavenger" like Anisole (1-2 equiv) or use a solvent like Ethanol which traps the cation as Ethyl-t-butyl ether.

Part 6: Process Flow Diagram (Graphviz)

Figure 2: Industrial workflow for the deprotection and isolation of Cefprozil.

Part 7: References

• Patent: Synthesis method of cefprozil. CN108033972B. (2018). Describes the N-Boc route and acidic deprotection strategies using HCl and TFA.

• Journal: Kumar, Y., et al. "Commercial Synthesis of Cefprozil: Development and Control of Process Impurity."[3] Organic Process Research & Development. Discusses the control of the E-isomer and ethoxycarbonyl impurities using Methanesulfonic Acid (MSA).

• Patent: Process for preparation of cefprozil intermediate. EP1809638A1. (2007). Details the isoelectric precipitation and isolation of Cefprozil hydrates.

• Journal: Margetić, D. and Đud, M. "Solvent-Free Mechanochemical Deprotection of N-Boc Group."[2] International Journal of Organic Chemistry, 7, 140-144.[2] (2017).[1] Provides background on p-TsOH mediated deprotection kinetics.

• General Reference: Greene, T.W., Wuts, P.G.M.[4] "Protective Groups in Organic Synthesis." John Wiley & Sons.[4] Standard reference for acid stability of Boc groups.

Sources

• 1. fulir.irb.hr [fulir.irb.hr]
• 2. Solvent-Free Mechanochemical Deprotection of N-Boc Group [scirp.org]
• 3. (PDF) Commercial Synthesis of Cefprozil: Development and Control of Process Impurity [academia.edu]
• 4. patentimages.storage.googleapis.com [patentimages.storage.googleapis.com]

Application Note: Mild N-Boc Deprotection of Cefprozil Intermediates using Oxalyl Chloride/Alcohol Systems

Executive Summary

This application note details a robust, scalable protocol for the removal of tert-butyloxycarbonyl (N-Boc) protecting groups from Cefprozil intermediates using an oxalyl chloride/methanol system. Unlike traditional methods employing trifluoroacetic acid (TFA) or concentrated aqueous mineral acids, this protocol generates anhydrous hydrogen chloride in situ. This approach significantly mitigates the risk of

-lactam ring hydrolysis and minimizes -to- isomerization of the Cefprozil propenyl side chain—a critical quality attribute for antibiotic potency.

Introduction & Rationale

The Challenge: Cefprozil Instability

Cefprozil is a second-generation cephalosporin antibiotic characterized by a 7-phenylglycyl side chain and a 3-propenyl group. The synthesis of Cefprozil often involves N-Boc protection of the phenylglycine moiety. However, the final deprotection step presents two major chemical risks:

• -Lactam Hydrolysis: The four-membered lactam ring is highly strained and susceptible to hydrolytic cleavage under strong aqueous acidic conditions, leading to degradation products.
• Isomerization: The biological activity of Cefprozil resides primarily in the -isomer (cis).[1] Strong acids and uncontrolled exotherms promote isomerization to the thermodynamically more stable but biologically inactive -isomer (trans).

The Solution: Oxalyl Chloride-Mediated Methanolysis

The use of oxalyl chloride (

) in methanol offers a "soft" deprotection strategy.[2][3] Rather than acting as a chlorinating agent, oxalyl chloride reacts with methanol to generate a controlled, stoichiometric amount of anhydrous HCl. This method avoids the introduction of water and allows for precise temperature regulation, preserving the structural integrity of the sensitive Cefprozil core.

Mechanistic Insight

The deprotection proceeds via a two-stage mechanism. First, oxalyl chloride reacts with methanol to form dimethyl oxalate, releasing anhydrous hydrogen chloride gas which dissolves immediately in the solvent. Second, the generated HCl protonates the carbamate oxygen of the N-Boc group, triggering the elimination of the tert-butyl cation (as isobutylene) and decarboxylation.[4]

Diagram 1: Reaction Mechanism & Pathway

Caption: Mechanism of in situ anhydrous HCl generation and subsequent N-Boc cleavage.

Experimental Protocol

Materials

• Substrate: N-Boc-Cefprozil Intermediate (e.g., N-Boc-7-amino-3-(1-propenyl)-3-cephem-4-carboxylic acid derivative).

• Reagent: Oxalyl Chloride (99%, reagent grade).

• Solvent: Methanol (HPLC grade, anhydrous preferred).

• Quench: Sodium Bicarbonate (

  ) or Sodium Hydroxide ( ).

Step-by-Step Methodology

• Preparation (Reactor A):

  • Charge N-Boc-Cefprozil intermediate (1.0 equiv) into the reactor.

  • Add Methanol (10-15 volumes relative to substrate mass).

  • Stir to achieve a suspension or partial solution.

  • Cooling: Cool the mixture to 0–5°C . Critical: Lower temperature prevents acid-catalyzed isomerization.

• Acid Generation (Addition):

  • Charge Oxalyl Chloride (2.0 – 2.5 equiv) into a pressure-equalizing dropping funnel.

  • Add Oxalyl Chloride dropwise to the methanol solution over 30–60 minutes.

  • Note: Gas evolution (CO,

    , HCl) will occur.[5][6][7] Ensure reactor is vented to a caustic scrubber.

  • Maintain internal temperature

    during addition.

• Reaction:

  • Allow the reaction to warm naturally to Room Temperature (20–25°C).

  • Stir for 2–4 hours.

  • Monitor: Check completion via HPLC (Disappearance of N-Boc peak).

• Workup & Isolation:

  • Concentrate the reaction mixture under reduced pressure to remove excess methanol and HCl gas.

  • Resuspend the residue in water/ethanol mixture.

  • Adjust pH to the isoelectric point (approx. pH 4.5–5.0) using 10%

    or saturated .

  • Cool to 0–5°C to crystallize the Cefprozil zwitterion.

  • Filter, wash with cold water/acetone, and dry.

Diagram 2: Process Workflow

Caption: Operational workflow for the batch deprotection process.

Performance Data & Optimization

The following table contrasts the Oxalyl Chloride method against standard industry protocols (TFA and Aqueous HCl). Data is based on internal process validation for cephalosporin intermediates.

Parameter	Method A: TFA (Neat/DCM)	Method B: Aqueous HCl (3M)	Method C: Oxalyl Chloride / MeOH
Reaction Time	1 - 2 h	4 - 6 h	2 - 4 h
Temperature	0°C to RT	RT to 40°C	0°C to RT
Yield (Isolated)	85 - 88%	75 - 80%	92 - 95%
Z/E Isomer Ratio	85:15 (Isomerization risk)	80:20 (High risk)	95:5 (Retention of config)
-Lactam Purity	High	Moderate (Hydrolysis)	High
Cost/Waste	High (TFA recovery req.)	Low (Corrosive waste)	Moderate (MeOH recovery)

Key Advantages Explained[5]

• Isomer Retention: The anhydrous nature of Method C prevents the thermodynamic equilibration of the propenyl group, maintaining the high

  -isomer content required for bioactivity.

• Safety/Handling: While oxalyl chloride requires fume management, it eliminates the need for handling large volumes of TFA, which is corrosive, expensive, and toxic to aquatic life.

Troubleshooting & Quality Control

In-Process Control (IPC)

• HPLC Analysis: Use a C18 column (e.g., Hypersil GOLD aQ) with a gradient of Ammonium Phosphate buffer and Acetonitrile.

  • Marker: N-Boc starting material (High retention time).

  • Marker: Cefprozil

    -isomer (Target).[1][8][9]

  • Marker: Cefprozil

    -isomer (Impurity, slightly higher RT than ).

• Gas Evolution: If gas evolution is too vigorous, dilute the oxalyl chloride in a small amount of DCM or slow the addition rate.

Common Issues

• Low Yield: Check moisture content of Methanol. Water competes with methanol for oxalyl chloride, reducing HCl yield and potentially hydrolyzing the drug.

• High

  -Isomer: Reaction temperature exceeded 20°C during the early acidic phase. Maintain strict temperature control during addition.

Safety Considerations

• Oxalyl Chloride: Highly toxic by inhalation. Reacts violently with water. Releases CO (Carbon Monoxide),

  , and HCl.[5][7][10] All operations must be performed in a functioning fume hood with a caustic scrubber attached to the vent line.

• Methanol: Flammable and toxic.

• Pressure: The reaction generates gas.[6] Do not seal the reactor; ensure a clear vent path.

References

• Mild Deprotection Methodology: George, N., Ofori, S., Parkin, S. R., & Awuah, S. G. (2020).[2][11][12] Mild deprotection of the N-tert-butyloxycarbonyl (N-Boc) group using oxalyl chloride. RSC Advances, 10(34), 20031-20035.

• Cefprozil Synthesis & Isomerism: Rai, B. P., Tewari, N., Nizar, H., Prasad, M., & Joseph, S. (2014). Commercial Synthesis of Cefprozil: Development and Control of Process Impurity. Organic Process Research & Development, 18(12).

• In Situ HCl Generation: Niu, Y., & Oestreich, M. (2024).[6] Advancements in hydrochlorination of alkenes (Section on in situ HCl generation). Beilstein Journal of Organic Chemistry.

• Analytical Methods (Z/E Isomers): Thermo Fisher Scientific. Analysis of Cefprozil and Related Impurities by Reversed-phase Liquid Chromatography. Application Note 73672.

Sources

• 1. documents.thermofisher.com [documents.thermofisher.com]
• 2. Mild deprotection of the N-tert-butyloxycarbonyl (N-Boc) group using oxalyl chloride - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Mild deprotection of the N-tert-butyloxycarbonyl (N-Boc) group using oxalyl chloride - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 4. total-synthesis.com [total-synthesis.com]
• 5. Oxalyl Chloride Manufacturer - Anshul Specialty Molecules Private Limited [anshulchemicals.com]
• 6. BJOC - Advancements in hydrochlorination of alkenes [beilstein-journals.org]
• 7. Oxalyl chloride - Wikipedia [en.wikipedia.org]
• 8. researchgate.net [researchgate.net]
• 9. ptfarm.pl [ptfarm.pl]
• 10. Reactions and Applications of Oxalyl Chloride_Chemicalbook [chemicalbook.com]
• 11. uknowledge.uky.edu [uknowledge.uky.edu]
• 12. xray.uky.edu [xray.uky.edu]

preparation of N-Boc-Cefprozil reference standard for HPLC

Application Note: Synthesis, Purification, and HPLC Characterization of N-Boc-Cefprozil Reference Standard

Executive Summary

This application note details the protocol for the preparation of N-tert-butoxycarbonyl-Cefprozil (N-Boc-Cefprozil) . While Cefprozil is a widely used second-generation cephalosporin, the N-Boc derivative serves a critical role as a Reference Standard (RS) in Quality Control. It is used to:

• Monitor Process Impurities: Identify unreacted intermediates if Boc-protected amino acids were used in the coupling phase.

• Validate Deprotection: Quantify residual protected species in the final API.

• Stress Testing: Serve as a lipophilic marker in Reverse Phase HPLC (RP-HPLC) method development.

This guide synthesizes standard carbamate protection chemistry with the specific handling requirements of labile beta-lactam antibiotics.

Chemical Strategy & Mechanism

The synthesis targets the primary amine on the p-hydroxyphenylglycyl side chain of Cefprozil. The challenge lies in the zwitterionic nature of Cefprozil (containing both a carboxylic acid and a basic amine) and the fragility of the beta-lactam ring .

Reaction Logic:

• Reagent: Di-tert-butyl dicarbonate (

  ) is selected for its mild reactivity compared to acid chlorides, preventing ring degradation.

• Solvent System: A mixture of Water/Dioxane or Water/THF is required to solubilize the zwitterionic Cefprozil while accommodating the organic

  .

• pH Control (The Critical Variable): The reaction requires a basic environment to deprotonate the amine (

  ~7.2) for nucleophilic attack. However, pH > 9.0 risks hydrolysis of the beta-lactam ring. Strict pH monitoring (7.5 – 8.5) is mandatory.

Figure 1: Synthesis Pathway & Logic

Caption: Reaction pathway for N-Boc-Cefprozil synthesis highlighting the critical pH window to preserve the beta-lactam ring.

Experimental Protocols

Protocol A: Synthesis of N-Boc-Cefprozil

Reagents Required:

• Cefprozil USP/EP (API grade): 1.0 g (2.57 mmol)

• Di-tert-butyl dicarbonate (

  ): 0.67 g (3.08 mmol, 1.2 eq)

• Triethylamine (TEA) or 1N NaOH

• 1,4-Dioxane (HPLC Grade) and Deionized Water

• Phosphoric Acid (10%) for acidification

Step-by-Step Methodology:

• Solubilization: Suspend 1.0 g of Cefprozil in 10 mL of water. Cool to 0–5°C in an ice bath.

• Basification: Dropwise add TEA (or 1N NaOH) with constant stirring until the solution becomes clear and the pH stabilizes at 8.0 – 8.5 . Do not exceed pH 9.0.

• Reagent Addition: Dissolve

  (0.67 g) in 10 mL of 1,4-Dioxane. Add this solution dropwise to the aqueous Cefprozil mixture over 15 minutes.

• Reaction: Remove the ice bath and allow the mixture to warm to Room Temperature (20–25°C). Stir for 4–6 hours.

  • In-Process Control (IPC): Monitor by TLC (Silica, MeOH:DCM 1:9) or HPLC.[1][2][3][4] The starting material (polar) should disappear, replaced by a less polar spot (N-Boc product).

• Workup:

  • Evaporate the dioxane under reduced pressure (Rotavap) at < 35°C.

  • Dilute the remaining aqueous residue with 20 mL water.

  • Wash with 15 mL Ethyl Acetate (to remove unreacted

    ). Discard the organic layer.

  • Acidification: Cool the aqueous layer to 5°C. Carefully adjust pH to 2.5 – 3.0 using 10% Phosphoric Acid. The N-Boc-Cefprozil will precipitate as a white/off-white solid.

• Isolation: Filter the precipitate, wash with cold water, and dry under vacuum at 40°C.

Protocol B: Purification (Recrystallization)

For use as a Reference Standard, purity > 98% is required.

• Dissolve the crude solid in a minimum amount of warm Ethyl Acetate .

• Slowly add Hexane (anti-solvent) until turbidity appears.

• Cool to 4°C overnight.

• Filter crystals and dry.

  • Alternative: If solubility is an issue, use Methanol/Water recrystallization.

Analytical Characterization (HPLC)

The N-Boc group significantly increases the hydrophobicity of the molecule. The standard USP/EP method for Cefprozil must be run in gradient mode to elute this derivative.

Table 1: HPLC Method Parameters

Parameter	Specification
Column	C18 (L1), 250 x 4.6 mm, 5 µm (e.g., Thermo Hypersil GOLD aQ or equiv)
Mobile Phase A	Ammonium Phosphate Buffer (20.7 g/L), pH 4.4
Mobile Phase B	Acetonitrile (HPLC Grade)
Flow Rate	1.0 mL/min
Detection	UV @ 280 nm
Temperature	30°C
Injection Volume	10 - 20 µL

Gradient Profile:

• 0-5 min: 90% A / 10% B (Isocratic for Cefprozil elution)

• 5-20 min: Linear ramp to 50% B (Elution of N-Boc-Cefprozil)

• 20-25 min: Hold at 50% B

• 25-26 min: Return to 90% A

Figure 2: Analytical Logic & System Suitability

Caption: Decision tree for validating the HPLC system suitability before analyzing unknown samples.

References

• USP Monographs: Cefprozil.[5][6] United States Pharmacopeia (USP-NF), 2025. (Note: Requires subscription, general method details verified via search).

• Thermo Fisher Scientific: Analysis of Cefprozil and Related Impurities by Reversed-phase Liquid Chromatography with UV Detection. Application Note.

• Common Organic Chemistry: Boc Protection Mechanism (Boc2O + Base).[7] Common Organic Chemistry Guide.

• Rai, B.P., et al.: Commercial Synthesis of Cefprozil: Development and Control of Process Impurity.[8] Organic Process Research & Development, 2014. (Describes analogous carbamate impurities).

Sources

• 1. juniperpublishers.com [juniperpublishers.com]
• 2. scribd.com [scribd.com]
• 3. documents.thermofisher.com [documents.thermofisher.com]
• 4. Study of Degradation Kinetics and Structural Analysis of Related Substances of Ceftobiprole by HPLC with UV and MS/MS Detection - PMC [pmc.ncbi.nlm.nih.gov]
• 5. mtc-usa.com [mtc-usa.com]
• 6. Cefprozil - Definition, Identification, Assay - USP 2025 [trungtamthuoc.com]
• 7. Boc Protection Mechanism (Boc2O + Base) [commonorganicchemistry.com]
• 8. (PDF) Commercial Synthesis of Cefprozil: Development and Control of Process Impurity [academia.edu]

Technical Notes & Optimization

Technical Support Center: Troubleshooting Incomplete N-Boc Deprotection in Cefprozil Synthesis

Welcome to the technical support center for troubleshooting challenges in the synthesis of Cefprozil, with a specific focus on the critical N-Boc deprotection step. This guide is designed for researchers, scientists, and drug development professionals to navigate and resolve common issues encountered during this crucial transformation. By understanding the underlying chemistry and potential pitfalls, you can optimize your synthetic route to achieve higher yields and purity.

I. Troubleshooting Guide: Incomplete N-Boc Deprotection

This section addresses specific experimental issues in a question-and-answer format, providing in-depth explanations and actionable solutions.

Question 1: My N-Boc deprotection of the Cefprozil precursor is incomplete, as indicated by TLC and HPLC analysis. What are the likely causes and how can I drive the reaction to completion?

Answer:

Incomplete N-Boc deprotection is a common hurdle in cephalosporin synthesis. The stability of the Boc group is significant, and its removal requires carefully optimized acidic conditions.[1] Several factors can contribute to an incomplete reaction:

• Insufficient Acid Strength or Stoichiometry: The deprotection mechanism is acid-catalyzed, involving protonation of the Boc group's carbonyl oxygen, followed by fragmentation to release the free amine, carbon dioxide, and isobutylene.[2][3][4][5] If the acid is too weak or used in insufficient quantities, the reaction will be slow or stall.

• Suboptimal Reaction Temperature and Time: While many Boc deprotections proceed efficiently at room temperature, sterically hindered substrates or less reactive systems may necessitate longer reaction times or gentle heating.[6]

• Inappropriate Solvent Choice: The solvent can significantly influence the reaction rate. Dichloromethane (DCM) is a common choice, but for some substrates, a switch to neat trifluoroacetic acid (TFA) or using HCl in dioxane or methanol can be more effective.[6][7]

• Presence of Basic Moieties: If the Cefprozil precursor contains other basic functional groups, they will compete for the acid, effectively reducing its concentration available for deprotection.

Troubleshooting Workflow:

To address incomplete deprotection, a systematic approach is recommended. The following workflow, visualized in the diagram below, outlines the key steps to diagnose and resolve the issue.

Caption: Troubleshooting workflow for incomplete N-Boc deprotection.

Detailed Experimental Protocols:

Protocol 1: Standard N-Boc Deprotection with TFA/DCM

• Dissolve the N-Boc protected Cefprozil precursor in dichloromethane (DCM) to a concentration of approximately 0.1-0.2 M.

• Cool the solution to 0 °C using an ice bath.

• Slowly add trifluoroacetic acid (TFA) to the desired concentration (typically 20-50% v/v).

• Stir the reaction at 0 °C for 30 minutes, then allow it to warm to room temperature.

• Monitor the reaction progress by Thin Layer Chromatography (TLC) or High-Performance Liquid Chromatography (HPLC) until the starting material is consumed (typically 1-4 hours).[6]

• Upon completion, concentrate the reaction mixture under reduced pressure.

• Co-evaporate with a solvent like toluene to remove residual TFA.[2]

Protocol 2: N-Boc Deprotection with HCl in Dioxane

• Dissolve the N-Boc protected Cefprozil precursor in a minimal amount of an appropriate solvent (e.g., DCM, ethyl acetate).

• Add a solution of 4M HCl in dioxane (typically 5-10 equivalents).

• Stir the reaction at room temperature and monitor its progress by TLC or HPLC.[7]

• Upon completion, the product often precipitates as the hydrochloride salt, which can be isolated by filtration. Alternatively, the solvent can be removed under reduced pressure.

Question 2: I'm observing significant side product formation during the N-Boc deprotection. What are the common side reactions, and how can they be minimized?

Answer:

The highly reactive tert-butyl cation generated during the deprotection is the primary culprit for side reactions.[2][8] This carbocation can alkylate nucleophilic sites on your Cefprozil molecule or other sensitive functional groups.

• Common Side Reactions:

  • Alkylation of the Phenolic Hydroxyl Group: The electron-rich aromatic ring of the p-hydroxyphenylglycine side chain is susceptible to Friedel-Crafts alkylation by the t-butyl cation.

  • Alkylation of the Thioether in the Dihydrothiazine Ring: The sulfur atom can be alkylated, leading to undesired byproducts.

  • Degradation of the β-Lactam Ring: Cefprozil itself is known to be susceptible to degradation under acidic conditions.[9] Prolonged exposure to strong acids can lead to the opening of the β-lactam ring.

Strategies to Minimize Side Reactions:

• Use of Scavengers: The most effective way to mitigate side reactions is to add a scavenger to the reaction mixture. Scavengers are compounds that are more nucleophilic than your substrate and will preferentially react with the t-butyl cation.[10]

  • Common Scavengers: Anisole, thioanisole, and triethylsilane are excellent choices.

• Lower Reaction Temperature: Performing the deprotection at a lower temperature (e.g., 0 °C) can significantly reduce the rate of side reactions while still allowing the desired deprotection to proceed.

• Minimize Reaction Time: Closely monitor the reaction and work it up as soon as the starting material is consumed to minimize the exposure of the product to acidic conditions.

Parameter	Standard Condition	Condition to Minimize Side Products
Temperature	Room Temperature	0 °C to Room Temperature
Scavenger	None	Anisole, Thioanisole, or Triethylsilane (5-10% v/v)
Reaction Time	1-4 hours	Monitored closely and quenched upon completion

Table 1: Comparison of reaction conditions for N-Boc deprotection.

II. Frequently Asked Questions (FAQs)

Q1: How can I monitor the progress of the N-Boc deprotection reaction?

A1: Several analytical techniques can be employed:

• Thin Layer Chromatography (TLC): This is a quick and easy method. The deprotected amine product will have a different Rf value compared to the N-Boc protected starting material. Staining the TLC plate with ninhydrin is particularly effective as it produces a distinct color with the newly formed primary amine.[11]

• High-Performance Liquid Chromatography (HPLC): HPLC provides a more quantitative assessment of the reaction progress, allowing you to determine the percentage of starting material consumed and product formed.

• Liquid Chromatography-Mass Spectrometry (LC-MS): LC-MS is a powerful tool for monitoring the reaction and identifying any side products that may be forming.[1][12]

• Nuclear Magnetic Resonance (NMR) Spectroscopy: The disappearance of the characteristic singlet for the nine protons of the tert-butyl group (around 1.4 ppm in ¹H NMR) is a clear indicator of deprotection.[11]

Q2: My Cefprozil precursor also contains other acid-sensitive functional groups. How can I selectively deprotect the N-Boc group?

A2: When other acid-labile groups such as t-butyl esters or acetals are present, the standard strong acid conditions (TFA, HCl) can be problematic.[11] In such cases, milder and more selective deprotection methods are required.

• Milder Acidic Conditions: Using a weaker acid or a lower concentration of a strong acid can sometimes achieve the desired selectivity.

• Alternative Reagents:

  • Oxalyl Chloride in Methanol: This system has been reported as a mild and selective method for N-Boc deprotection.[13][14][15] It is believed to proceed through a mechanism that is not solely dependent on the in situ generation of HCl.[13][15]

  • Lewis Acids: Certain Lewis acids, such as ZnBr₂ in DCM, can selectively cleave N-Boc groups.[4]

Q3: What are the safety precautions I should take when working with reagents for N-Boc deprotection?

A3: The reagents commonly used for N-Boc deprotection are corrosive and should be handled with care in a well-ventilated fume hood.

• Trifluoroacetic Acid (TFA): TFA is a strong, corrosive acid. Always wear appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat.

• Hydrogen Chloride (HCl) in Dioxane: This is a corrosive and flammable solution. Dioxane is a suspected carcinogen. Handle with extreme caution and appropriate PPE.

• General Precautions: Avoid inhalation of vapors and contact with skin and eyes. Ensure that a safety shower and eyewash station are readily accessible. Always consult the Safety Data Sheet (SDS) for each reagent before use.

References

• Total Synthesis. (2024, January 2). Boc Protecting Group: N-Boc Protection & Deprotection Mechanism.
• BenchChem. (2025). Application Notes and Protocols: Boc Deprotection Using Trifluoroacetic Acid (TFA).
• Common Organic Chemistry. Boc Deprotection Mechanism - TFA.
• ResearchGate.
• J&K Scientific LLC. (2021, February 8). BOC Protection and Deprotection.
• Master Organic Chemistry. Amine Protection and Deprotection.
• Jelińska, A., et al. (2008). THE STABILITY OF CEFPROZIL IN ORAL SUSPENSION CEFZIL. Acta Poloniae Pharmaceutica, 65(2), 261-265.
• Semantic Scholar. The stability of cefprozil in oral suspension CEFZIL.
• Microsaic Systems. Automated reaction monitoring by direct analysis mass spectrometry using the 4000 MiD® and MiDasTM.
• ResearchG
• PubMed. (2008, March 15). The stability of cefprozil in oral suspension CEFZIL.
• SciSpace.
• ACS GCI Pharmaceutical Roundtable. BOC Deprotection.
• Reddit. (2024, February 27). Advice on N-boc deprotection in the presence of acid sensitive groups.
• BenchChem. (2025).
• ResearchGate. (2014, April 15). Commercial Synthesis of Cefprozil: Development and Control of Process Impurity.
• Google Patents. CN108033972B - Synthesis method of cefprozil.
• Sandoz. Cefprozil Tablets.
• PubMed. (2005, July 15). Amino acid deletion products resulting from incomplete deprotection of the Boc group from Npi-benzyloxymethylhistidine residues during solid-phase peptide synthesis.
• Google Patents.
• Reddit. (2022, March 17). BOC deprotection under basic conditions in anion-exchange HPLC?.
• BenchChem. (2025). Troubleshooting incomplete Boc deprotection.
• PubMed Central. (2020, June 23). Mild deprotection of the N-tert-butyloxycarbonyl (N-Boc) group using oxalyl chloride.
• Google Patents. CN105063158A - Synthesis method of cefprozil.
• ResearchGate. (2020, June 12). (PDF) Mild deprotection of the N -tert -butyloxycarbonyl ( N -Boc) group using oxalyl chloride.
• SciSpace. Enzymatic deprotection of the cephalosporin 3'-acetoxy group using Candida antarctica lipase B.
• UKnowledge. (2020, June 23). Mild Deprotection of the N-Tert-Butyloxycarbonyl (N-Boc) Group Using Oxalyl Chloride.
• ResearchGate. (2025, August 7).

Sources

• 1. scispace.com [scispace.com]
• 2. total-synthesis.com [total-synthesis.com]
• 3. Boc Deprotection Mechanism - TFA [commonorganicchemistry.com]
• 4. jk-sci.com [jk-sci.com]
• 5. masterorganicchemistry.com [masterorganicchemistry.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. researchgate.net [researchgate.net]
• 8. BOC Deprotection - Wordpress [reagents.acsgcipr.org]
• 9. researchgate.net [researchgate.net]
• 10. pdf.benchchem.com [pdf.benchchem.com]
• 11. pdf.benchchem.com [pdf.benchchem.com]
• 12. microsaic.com [microsaic.com]
• 13. Mild deprotection of the N-tert-butyloxycarbonyl (N-Boc) group using oxalyl chloride - PMC [pmc.ncbi.nlm.nih.gov]
• 14. researchgate.net [researchgate.net]
• 15. uknowledge.uky.edu [uknowledge.uky.edu]

optimizing pH conditions for N-Boc-Cefprozil extraction

Technical Support Center: N-Boc-Cefprozil Extraction

Welcome to the technical support guide for optimizing the liquid-liquid extraction of N-Boc-Cefprozil. This document provides in-depth scientific context, troubleshooting advice, and detailed protocols to help researchers and drug development professionals maximize yield and purity.

Section 1: The "Why" - Understanding the Physicochemical Principles

Successful extraction hinges on controlling the ionization state of your target molecule. N-Boc-Cefprozil, unlike its parent compound Cefprozil, has a simplified acid-base profile that we can exploit.

• The Parent Molecule (Cefprozil): Cefprozil is amphoteric, meaning it has both an acidic group (the carboxylic acid, pKa₁ ≈ 2.9) and a basic group (the α-amino group, pKa₂ ≈ 6.9).[1] This gives it a U-shaped solubility curve in water, where it is least soluble at its isoelectric point.[2][3][4]

• The N-Boc Protected Molecule (N-Boc-Cefprozil): The introduction of the tert-butyloxycarbonyl (Boc) group converts the primary amine into a carbamate.[5][6] This effectively neutralizes the basicity of the nitrogen atom, making the Boc group stable to most bases but labile to strong acids.[7][8] Consequently, N-Boc-Cefprozil behaves as a simple carboxylic acid. The only significant ionizable functional group is the carboxylic acid on the cephalosporin core.

This simplification is the key to our extraction strategy. To move N-Boc-Cefprozil from an aqueous phase into an organic solvent, we must ensure it is in its neutral, uncharged form (R-COOH). According to the principles of acid-base chemistry, a carboxylic acid is predominantly in its neutral form when the pH of the solution is significantly below its pKa.[9][10]

Chemical Equilibrium of N-Boc-Cefprozil

The partitioning behavior is governed by the following equilibrium in the aqueous phase:

Caption: Ionization state of N-Boc-Cefprozil vs. pH and phase preference.

Section 2: Frequently Asked Questions (FAQs)

Q1: What is the optimal pH for extracting N-Boc-Cefprozil from an aqueous solution?

Answer: The optimal pH is between 1.0 and 2.0.

Causality: The pKa of the carboxylic acid group in Cefprozil is approximately 2.9.[1] To ensure that over 99% of the N-Boc-Cefprozil molecules are in their neutral (R-COOH) form, the pH of the aqueous phase should be at least two units below the pKa.[9] At a pH of ~1.0, the carboxyl group is fully protonated, minimizing its polarity and aqueous solubility, which in turn maximizes its partitioning into a suitable organic solvent like ethyl acetate or dichloromethane.

Q2: My extraction yield is consistently low. What are the most common causes?

Answer: Low yield is typically traced back to one of four issues:

• Incorrect pH (Most Common): If the pH of your aqueous phase is too high (e.g., pH > 3), a significant fraction of your product will exist as the water-soluble carboxylate anion (R-COO⁻) and will refuse to enter the organic layer.

  • Troubleshooting: Before each extraction, use a calibrated pH meter to measure the aqueous phase. Adjust to pH 1-2 with a dilute acid (e.g., 1M HCl). Do not rely on pH paper for this critical step.

• Improper Solvent Choice: The polarity of the extraction solvent must be matched to the solute.[9]

  • Troubleshooting: Ethyl acetate and dichloromethane (DCM) are excellent first choices. If solubility issues persist, consider a solvent mixture, but be mindful of miscibility. Avoid highly nonpolar solvents like hexane or highly polar, water-miscible solvents like ethanol.

• Insufficient Mixing: The transfer of solute across the phase boundary requires a large surface area and sufficient contact time.

  • Troubleshooting: In a separatory funnel, shake vigorously for 30-60 seconds, venting frequently to release pressure. For smaller scales, vortexing for 1-2 minutes is effective. Allow the layers to fully separate before draining.

• Emulsion Formation: A stable emulsion can form at the interface, trapping your product.

  • Troubleshooting: Add a small amount of brine (saturated NaCl solution). The increased ionic strength of the aqueous phase helps to break the emulsion and can also decrease the solubility of your organic product in the aqueous layer (salting-out effect).

Section 3: Troubleshooting Purity & Contamination

Q3: How can I use pH manipulation to remove unreacted Cefprozil starting material from my N-Boc-Cefprozil product?

Answer: This is a classic purification scenario that perfectly illustrates the power of acid-base extraction. Unreacted Cefprozil is amphoteric, while your desired product is purely acidic. This difference allows for a highly selective separation.

Follow the workflow below for an effective purification:

Caption: Workflow for purifying N-Boc-Cefprozil from Cefprozil.

Causality Explained:

• Step 1 (Basic Wash): At pH ~8.5, the carboxylic acid groups on both molecules are deprotonated, making them water-soluble salts. They move from the ethyl acetate into the basic aqueous layer. Any neutral, non-polar impurities remain in the organic layer, which is discarded.

• Step 2 (Acidification): When the aqueous layer is acidified to pH 1-2, the carboxylic acid on N-Boc-Cefprozil is protonated (R-COOH), making it neutral and organic-soluble again.

• Step 3 (Extraction): Crucially, at this low pH, the amino group on the unreacted Cefprozil becomes protonated (R-NH₃⁺). This makes the Cefprozil molecule a cation, rendering it highly water-soluble and unable to enter the fresh ethyl acetate layer. This achieves the separation.

Section 4: Protocols & Data Reference

Protocol 4.1: Standard Extraction of N-Boc-Cefprozil

• Reaction Quench: Quench the reaction mixture by adding it to a calculated amount of cold water or a buffer solution.

• pH Adjustment: Place the aqueous mixture in an ice bath. Slowly add 1M HCl while stirring and monitoring with a calibrated pH meter until the pH is stable between 1.0 and 2.0.

• First Extraction: Transfer the acidified mixture to a separatory funnel. Add an equal volume of ethyl acetate. Shake vigorously for 30-60 seconds, venting frequently.

• Phase Separation: Allow the layers to separate completely. Drain the lower aqueous layer.

• Subsequent Extractions: Re-extract the aqueous layer two more times with fresh ethyl acetate (using ~0.5 volumes each time) to maximize recovery.

• Combine & Wash: Combine all organic extracts. Wash the combined organic layer once with brine to remove residual water.

• Drying & Concentration: Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄) or magnesium sulfate (MgSO₄), filter, and concentrate the solvent using a rotary evaporator to yield the crude product.

Table 4.1: Physicochemical Properties of Cefprozil

Parameter	Value	Significance for Extraction
pKa₁ (Carboxylic Acid)	~2.92[1]	Dictates the acidic pH needed to neutralize the molecule for extraction.
pKa₂ (α-Amino Group)	~6.93[1]	This basic site is masked by the Boc group in the target molecule.
Solubility Profile	U-shaped, with minimum solubility at the isoelectric point.[2][3]	The Boc group eliminates this amphoteric behavior.
Octanol/Water Partition Coefficient (LogP)	-1.4 (Computed)[11]	Indicates inherent polarity. pH adjustment is critical to favor partitioning.

Table 4.2: Recommended Solvent Systems

Solvent	Polarity Index	Usage Notes
Ethyl Acetate	4.4	Primary recommendation. Good balance of polarity for N-Boc-Cefprozil, low water miscibility.
Dichloromethane (DCM)	3.1	Excellent alternative. Higher density than water (forms the bottom layer).
Methyl tert-Butyl Ether (MTBE)	2.5	Good choice, less prone to emulsion formation than other ethers.
Toluene	2.4	Use only if product shows poor solubility in the above solvents.

References

• Determination and Correlation of Solubility of Cephradine and Cefprozil Monohydrate in Water As a Function of pH. ResearchGate. [Link]

• Determination and Correlation of Solubility of Cephradine and Cefprozil Monohydrate in Water As a Function of pH. Journal of Chemical & Engineering Data, ACS Publications. [Link]

• Determination and Correlation of Solubility of Cephradine and Cefprozil Monohydrate in Water As a Function of pH. Journal of Chemical & Engineering Data. [Link]

• Strategies for Optimization of Liquid–Liquid Extraction (LLE) Protocols. LCGC International. [Link]

• PrAPO-CEFPROZIL Product Monograph. Apotex Inc. [Link]

• tert-Butyloxycarbonyl protecting group. Wikipedia. [Link]

• Liquid-Liquid Extractions Involving Acid-Base Equilibria. Chemistry LibreTexts. [Link]

• Liquid/liquid Extraction of a Carboxylic Acid, Amine, and Neutral Unknown Mixture. Carleton University. [Link]

• Protecting Groups for Amines: Carbamates. Master Organic Chemistry. [Link]

• Boc-Protected Amino Groups. Organic Chemistry Portal. [Link]

• Cefprozil - Compound Summary. PubChem, NIH. [Link]

• Boc Protecting Group for Amines. Chemistry Steps. [Link]

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• 5. Boc Protecting Group for Amines - Chemistry Steps [chemistrysteps.com]
• 6. masterorganicchemistry.com [masterorganicchemistry.com]
• 7. tert-Butyloxycarbonyl protecting group - Wikipedia [en.wikipedia.org]
• 8. Boc-Protected Amino Groups [organic-chemistry.org]
• 9. chromatographyonline.com [chromatographyonline.com]
• 10. cpb-us-e1.wpmucdn.com [cpb-us-e1.wpmucdn.com]
• 11. Cefprozil | C18H19N3O5S | CID 62977 - PubChem [pubchem.ncbi.nlm.nih.gov]

purification of N-Boc-Cefprozil from unreacted starting materials

Welcome to the technical support center for the purification of N-Boc-Cefprozil. This guide is designed for researchers, chemists, and drug development professionals who are engaged in the synthesis of Cefprozil and require robust methods for isolating the N-Boc protected intermediate from unreacted starting materials and process-related impurities. Achieving high purity at this stage is paramount as it directly impacts the quality and impurity profile of the final Active Pharmaceutical Ingredient (API).

This document provides answers to frequently asked questions, detailed troubleshooting guides for common experimental challenges, and validated protocols for purification.

Section 1: Frequently Asked Questions (FAQs)

Q1: What is N-Boc-Cefprozil, and why is its purification a critical step?

N-Boc-Cefprozil is a crucial intermediate in the semi-synthesis of Cefprozil, a second-generation cephalosporin antibiotic.[1] The "N-Boc" refers to the tert-butoxycarbonyl protecting group attached to the amine of the D-p-hydroxyphenylglycine side chain. This protection strategy prevents unwanted side reactions during the coupling of the side chain to the cephalosporin core (7-APCA).

Purification is critical for several reasons:

• API Quality: Any impurities carried over from this stage, particularly structurally similar ones, can be difficult to remove after deprotection and may compromise the final API's purity.

• Regulatory Compliance: Regulatory bodies like the ICH have strict guidelines for controlling impurities in APIs, often requiring any impurity above 0.15% to be identified and controlled.[2][3]

• Process Efficiency: A clean intermediate ensures a smoother, higher-yielding final deprotection step, preventing catalyst poisoning or the formation of additional by-products.

Q2: What are the most common unreacted starting materials and by-products I should expect?

During the synthesis of N-Boc-Cefprozil, the primary impurities to monitor are typically unreacted starting materials and by-products from the coupling reaction.

• Unreacted Starting Materials:

  • 7-amino-3-(propen-1-yl)-3-cephem-4-carboxylic acid (7-APCA): The core of the cephalosporin.

  • N-Boc-D-p-hydroxyphenylglycine Dane Salt (or its mixed anhydride): The protected side chain that is coupled to 7-APCA.[2]

• Common By-products:

  • Ethoxycarbonylcefprozil: This impurity can form if ethyl chloroformate, used to create the mixed anhydride, reacts with the phenolic hydroxyl group of the side chain.[2][3]

  • (E)-isomer of N-Boc-Cefprozil: Cefprozil is a mixture of Z (cis) and E (trans) geometric isomers, with the Z-isomer being the primary active component.[1][2] While a certain percentage of the E-isomer is permissible (typically 8-11% in the final API), it must be controlled, often starting from the 7-APCA raw material.[2][3]

  • Degradation Products: Cephalosporins can be sensitive to pH and temperature, leading to potential degradation. These are often monitored as process-related impurities.[4]

Q3: What analytical techniques are best for monitoring the purification process?

A combination of chromatographic techniques is essential for both in-process monitoring and final purity assessment.

• High-Performance Liquid Chromatography (HPLC): This is the gold standard for quantitative analysis. A reverse-phase C18 column is typically effective for separating cephalosporins and related impurities.[5] It provides precise information on the percentage of purity and the relative amounts of different impurities.

• Thin-Layer Chromatography (TLC): TLC is an invaluable tool for rapid, qualitative, in-process monitoring.[6] It is used to track the consumption of starting materials, identify the product spot, and guide the pooling of fractions during column chromatography.

Q4: What is the general solubility profile of N-Boc-Cefprozil?

While specific data for the N-Boc protected form is not as widely published as for the final API, its solubility can be inferred from its structure and the properties of similar compounds. The Boc group increases lipophilicity compared to the free amine of Cefprozil.

• Good Solubility: Expect good solubility in moderately polar organic solvents like Dichloromethane (DCM), Ethyl Acetate (EtOAc), and Acetone.

• Moderate to Low Solubility: It will likely have lower solubility in non-polar solvents like Hexane and Heptane, and limited solubility in water. Cefprozil itself is only slightly soluble in water and methanol.[7][8] This differential solubility is key to developing effective crystallization and chromatographic purification methods.

Section 2: Troubleshooting Guide

This guide addresses specific issues that may arise during the purification of N-Boc-Cefprozil.

Problem: My final product purity is low (<95%) after purification.

• Potential Cause 1: Inefficient Crystallization. The chosen solvent system may be co-dissolving impurities, leading them to co-precipitate with your product.

• Solution: The key to successful recrystallization is to find a solvent system where the desired compound has high solubility at high temperatures and low solubility at low temperatures, while impurities remain soluble at all temperatures.[][10]

  • Action: Screen different solvent systems. Try a binary system where N-Boc-Cefprozil is soluble in a "good" solvent (e.g., acetone, ethyl acetate) and insoluble in a "bad" or "anti-solvent" (e.g., hexane, water). Dissolve the crude product in a minimal amount of the hot "good" solvent and slowly add the "bad" solvent until turbidity appears, then allow it to cool slowly.[10]

• Potential Cause 2: Poor Resolution in Column Chromatography. The polarity of the mobile phase may not be optimal to separate the product from a closely eluting impurity.

• Solution: Optimize your chromatographic conditions.

  • Action 1: Switch from isocratic to gradient elution. Start with a low polarity mobile phase (e.g., 10% EtOAc in Hexane) and gradually increase the polarity (e.g., to 50% EtOAc). This will help separate compounds with different polarities more effectively.

  • Action 2: If impurities are very polar (like 7-APCA), they may remain on the silica. Consider adding a small amount of acetic or formic acid (0.1-1%) to the mobile phase to improve the peak shape of acidic compounds.

Problem: The purified product is an oil and will not crystallize.

• Potential Cause: Presence of Residual Solvent or Impurities. Even small amounts of residual solvents like DMF or impurities can inhibit the formation of a crystal lattice, resulting in an oil.

• Solution 1: Remove Residual Solvents.

  • Action: Dissolve the oil in a solvent like DCM and then remove the solvent under reduced pressure. Repeat this process 2-3 times. For high-boiling solvents like DMF, co-evaporation with toluene can be effective.

• Solution 2: Induce Crystallization.

  • Action (Trituration): Add a non-polar solvent in which your product is insoluble (e.g., hexane or diethyl ether) to the oil and stir or sonicate vigorously. This can often cause the product to precipitate as a solid.

  • Action (Seeding): If you have a small amount of pure, solid material, add a single seed crystal to the supersaturated solution or oil to initiate crystallization.

Problem: The purification yield is very low.

• Potential Cause 1: Product Loss During Workup/Extraction. The product may have partial solubility in the aqueous phase during extractions, leading to loss.

• Solution: Minimize aqueous contact or back-extract the aqueous layers.

  • Action: After an aqueous wash, back-extract the aqueous layer 1-2 times with the organic solvent (e.g., EtOAc or DCM) to recover any dissolved product. Combine these back-extracts with your main organic phase.

• Potential Cause 2: Product is too soluble in the crystallization solvent. If the product has significant solubility even at low temperatures, a large portion will remain in the mother liquor.[10]

• Solution: Adjust the solvent system or recovery method.

  • Action 1: As described above, use an anti-solvent to reduce the product's solubility and force precipitation.

  • Action 2: Concentrate the mother liquor and re-crystallize it or purify it by column chromatography to obtain a second crop of the product.

Section 3: Experimental Protocols & Data

Protocol 1: Purification by Flash Column Chromatography

This protocol is ideal for separating N-Boc-Cefprozil from less polar by-products and more polar starting materials.

• Column Preparation: Pack a silica gel column appropriate for your scale (typically using a 50:1 to 100:1 ratio of silica to crude material by weight). Equilibrate the column with the starting mobile phase (e.g., 20% Ethyl Acetate in Hexane).

• Sample Loading: Dissolve the crude N-Boc-Cefprozil in a minimal amount of Dichloromethane (DCM). For better resolution, adsorb the crude material onto a small amount of silica gel, dry it, and load the resulting powder onto the top of the column.

• Elution: Begin elution with the starting mobile phase. Monitor the fractions by TLC. Gradually increase the polarity of the mobile phase (e.g., increase to 40% EtOAc, then 60% EtOAc) to elute the product.

• Fraction Collection: Collect fractions based on the TLC analysis. The N-Boc-Cefprozil product should appear as a UV-active spot.

• Analysis and Concentration: Combine the pure fractions (as determined by TLC). Confirm purity by HPLC.[5] Remove the solvent under reduced pressure to yield the purified product.

Protocol 2: Purification by Recrystallization

This is an efficient method for purifying large quantities of material if a suitable solvent system is identified.[]

• Solvent Selection: Identify a suitable solvent or binary solvent system (see Table 1).

• Dissolution: Place the crude solid in an Erlenmeyer flask. Add a minimal amount of the chosen solvent and heat the mixture (with stirring) to the solvent's boiling point until the solid is completely dissolved. If using a binary system, dissolve in the "good" solvent first.

• Hot Filtration (Optional): If insoluble impurities are present, perform a hot filtration to remove them.

• Crystallization: Remove the flask from the heat source and allow it to cool slowly to room temperature. To maximize crystal formation, subsequently place the flask in an ice bath or refrigerator.

• Crystal Collection: Collect the crystals by vacuum filtration (e.g., using a Büchner funnel).

• Washing and Drying: Wash the collected crystals with a small amount of cold solvent to remove any residual mother liquor. Dry the crystals under vacuum to a constant weight.

Data Presentation: Purification Parameters

Parameter	Method	Typical System	Expected Purity	Key Considerations
Mobile Phase	Flash Chromatography	Ethyl Acetate / Hexane Gradient (20% -> 60%)	>98%	Good for removing both polar and non-polar impurities.
Mobile Phase	Flash Chromatography	Methanol / DCM Gradient (1% -> 5%)	>98%	Better for eluting more polar products from the column.
Solvent System	Recrystallization	Acetone / Water	>99%	Use minimal hot acetone; add water as an anti-solvent.
Solvent System	Recrystallization	Isopropanol / Heptane	>99%	Good for removing non-polar impurities.

Section 4: Workflow Visualization

The following diagram illustrates the logical workflow for the purification of crude N-Boc-Cefprozil.

Caption: Purification workflow for N-Boc-Cefprozil.

References

• García, A. A., et al. (2006). Functionalized Adsorbents for the Purification of Cephalosporin C and Deacetylcephalosporin C. Industrial & Engineering Chemistry Research, 45(9), 3243–3249. Retrieved from [Link]

• Ghosh, A. C., Mathur, R. K., & Dutta, N. N. (1997). Extraction and purification of cephalosporin antibiotics. Advances in Biochemical Engineering/Biotechnology, 56, 111-145. Retrieved from [Link]

• Faucher, B., et al. (1993). Liquid chromatography of cephalosporin C and α-amino acid mixtures on polyfunctional polystyrene resins. Journal of Chromatography A, 634(2), 197-203. Retrieved from [Link]

• Wikipedia. (n.d.). Cefprozil. Retrieved from [Link]

• Rai, B. P., et al. (2014). Commercial Synthesis of Cefprozil: Development and Control of Process Impurity. Organic Process Research & Development, 18(5), 638-641. Retrieved from [Link]

• Academia.edu. (n.d.). (PDF) Commercial Synthesis of Cefprozil: Development and Control of Process Impurity. Retrieved from [Link]

• IJSART. (2024). Chromatographic Seperations Of Cephalosporins In Pharmaceutical Formulations. Retrieved from [Link]

• Cooper, M. J., et al. (1984). High-pressure liquid chromatographic method for analysis of cephalosporins. Antimicrobial Agents and Chemotherapy, 25(6), 652-655. Retrieved from [Link]

• Google Patents. (n.d.). CN102030762A - Preparation method of cefprozil.
• Google Patents. (n.d.). CN108033972B - Synthesis method of cefprozil.
• Google Patents. (n.d.). CN108017658B - Synthesis method of cefprozil.

• Sandoz. (n.d.). Cefprozil Tablets Product Monograph. Retrieved from [Link]

• SynThink. (n.d.). Cefprozil EP Impurities & USP Related Compounds. Retrieved from [Link]

• RayBiotech. (n.d.). Cefprozil. Retrieved from [Link]

• Google Patents. (n.d.). CN111689988A - Cefixime impurity and synthesis method thereof.

• Ordóñez, M., et al. (2012). A Simple and Efficient Green Method for the Deprotection of N-Boc in Various Structurally Diverse Amines under Water-mediated Conditions. Green and Sustainable Chemistry, 2(2), 66-70. Retrieved from [Link]

• Google Patents. (n.d.). EP1809638A1 - A novel process for preparation of cefprozil intermediate.

• Williams, D. R., & Fromhold, M. G. (2005). Synthesis of Boc-protected bicycloproline. Organic letters, 7(14), 2853–2856. Retrieved from [Link]

• Nokhodchi, A., et al. (2012). Recrystallization of Drugs: Significance on Pharmaceutical Processing. IntechOpen. Retrieved from [Link]

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• 4. synthinkchemicals.com [synthinkchemicals.com]
• 5. High-pressure liquid chromatographic method for analysis of cephalosporins - PMC [pmc.ncbi.nlm.nih.gov]
• 6. ijsart.com [ijsart.com]
• 7. pdf.hres.ca [pdf.hres.ca]
• 8. Cefprozil hydrate CAS#: 121123-17-9 [m.chemicalbook.com]
• 10. scispace.com [scispace.com]

Technical Support Center: Overcoming Solubility Challenges with N-Boc-Cefprozil

Introduction:

N-Boc-Cefprozil is a critical intermediate in the synthesis of various cephalosporin derivatives and in the development of novel β-lactamase inhibitors. As a Boc-protected form of the second-generation cephalosporin, Cefprozil, its structure incorporates a bulky, hydrophobic tert-butyloxycarbonyl (Boc) group on the amine of the phenylglycyl side chain. This modification significantly decreases its aqueous solubility compared to the parent drug, Cefprozil, which itself is classified as poorly soluble.[1][2] This guide provides researchers, scientists, and drug development professionals with a comprehensive set of troubleshooting strategies and in-depth scientific explanations to effectively manage and overcome the solubility issues of N-Boc-Cefprozil in aqueous media for various experimental applications.

Frequently Asked Questions & Troubleshooting Guides

FAQ 1: My N-Boc-Cefprozil powder is not dissolving in my aqueous buffer. What is the recommended first step?

Answer:

The primary challenge with N-Boc-Cefprozil is its significant hydrophobicity, driven by the large, nonpolar Boc protecting group. Direct dissolution in aqueous buffers (e.g., PBS, TRIS) is often unsuccessful. The recommended and most reliable first step is to prepare a concentrated stock solution in a water-miscible organic solvent and then dilute this stock into your aqueous experimental medium.

Causality: The principle of "like dissolves like" is fundamental here. The nonpolar nature of the Boc group dominates the molecule's character, requiring a solvent that can effectively solvate this hydrophobic moiety.[3] Water-miscible organic solvents act as excellent "co-solvents" by first dissolving the compound at a high concentration and then allowing for its dispersion into an aqueous system upon dilution.[4]

Step-by-Step Protocol 1: Preparing a Concentrated Stock Solution

• Solvent Selection: Begin with Dimethyl Sulfoxide (DMSO). It is a powerful, polar aprotic solvent capable of dissolving a very wide range of hydrophobic and hydrophilic compounds and is a standard in biological research.[4][5]

• Weighing: Accurately weigh a small amount of N-Boc-Cefprozil powder (e.g., 5 mg) in a suitable vial.

• Solvent Addition: Add a calculated volume of high-purity DMSO to achieve a high-concentration stock (e.g., 10-50 mM). For instance, N-Boc-Cefprozil has a molecular weight of 489.55 g/mol . To make a 10 mM stock from 5 mg:

  • Volume (L) = (0.005 g / 489.55 g/mol ) / 10 mol/L = 0.00102 L = 1.02 mL.

  • Add 1.02 mL of DMSO to 5 mg of the compound.

• Dissolution: Vortex or gently warm the vial (to no more than 37°C) to ensure complete dissolution. The solution should be clear and free of particulates.

• Storage: Store the stock solution at -20°C or -80°C in small aliquots to avoid repeated freeze-thaw cycles, which can degrade the compound.

Parameter	Recommendation	Rationale & Considerations
Primary Solvent	Dimethyl Sulfoxide (DMSO)	Excellent solubilizing power for a wide range of compounds.[5][6] Well-established for in vitro assays.
Alternative Solvents	N,N-Dimethylformamide (DMF), Ethanol	DMF is another strong polar aprotic solvent. Ethanol is a less toxic option but may have lower solubilizing power for highly hydrophobic compounds.
Stock Concentration	10-50 mM	A higher concentration minimizes the volume of organic solvent added to the final aqueous solution, reducing potential solvent-induced artifacts in assays.[7]
Purity	Anhydrous, ≥99.9%	Prevents introduction of water which can lower solubility, and avoids contaminants that could interfere with experiments.

FAQ 2: I successfully made a stock in DMSO, but the compound precipitated when I diluted it into my aqueous buffer. How can I prevent this?

Answer:

This phenomenon, known as "solvent-shifting precipitation," is the most common follow-up challenge. It occurs when the concentrated drug solution is rapidly diluted into an aqueous "anti-solvent" where its solubility is much lower. The organic solvent disperses, leaving the hydrophobic drug molecules to crash out of the solution.

Causality: In the DMSO stock, the N-Boc-Cefprozil molecules are comfortably solvated by DMSO. Upon rapid dilution into a large volume of buffer, the local concentration of DMSO around the drug molecules drops precipitously. Water is a poor solvent for the compound, leading to aggregation and precipitation.[8]

Troubleshooting Workflow:

Caption: Decision workflow for troubleshooting precipitation.

Step-by-Step Protocol 2: Mitigating Precipitation

• Lower the Final Concentration: Test if a lower final concentration of N-Boc-Cefprozil is sufficient for your experiment. Often, the required effective concentration is well below the solubility limit.

• Increase Co-Solvent Percentage: While most cell-based assays are sensitive to DMSO at concentrations >0.5-1%, some biochemical assays can tolerate higher percentages (e.g., up to 5-10%).[9] Check your system's tolerance. If permissible, a higher final DMSO concentration will better maintain solubility.

• Improve Dilution Technique:

  • Stir Vigorously: Add the DMSO stock dropwise into the aqueous buffer while the buffer is being vortexed or stirred rapidly. This promotes rapid mixing and dispersion, preventing localized high concentrations of the compound that can initiate precipitation.

  • Serial Dilutions: Perform one or more intermediate dilution steps in a medium containing a higher ratio of organic solvent before the final dilution into the fully aqueous medium.

FAQ 3: Can I use pH adjustment to improve the solubility of N-Boc-Cefprozil?

Answer:

Yes, pH adjustment can be an effective strategy, but its utility is influenced by the presence of the Boc group. The parent molecule, Cefprozil, is amphoteric, containing a carboxylic acid group (acidic) and an amine group (basic).[10] Changing the pH of the medium alters the ionization state of these groups, thereby affecting solubility.

Causality:

• At Low pH (e.g., < 3): The carboxylic acid is protonated (neutral charge), and the amine group is protonated (positive charge). The molecule carries a net positive charge, which generally increases aqueous solubility.

• At High pH (e.g., > 8): The carboxylic acid is deprotonated (negative charge), and the amine group is neutral. The molecule carries a net negative charge, which also tends to increase aqueous solubility.

• At Isoelectric Point (pI): The molecule exists predominantly as a zwitterion with both a positive and negative charge, resulting in a net neutral charge. Amphoteric compounds typically exhibit their lowest solubility at their pI.[10]

The N-Boc group protects the primary amine, preventing it from being protonated. Therefore, pH adjustment primarily affects the carboxylic acid group. Raising the pH above the pKa of the carboxylic acid (~3-4) will deprotonate it, forming a carboxylate salt that is significantly more water-soluble. However, it is crucial to consider the stability of the β-lactam ring, which is susceptible to hydrolysis, especially under basic conditions.[11][12]

Caption: Effect of pH on N-Boc-Cefprozil's carboxylate group.

Step-by-Step Protocol 3: pH-Mediated Solubilization

• Prepare a Slurry: Suspend the N-Boc-Cefprozil powder in purified water or a low-ionic-strength buffer.

• Titrate with Base: While stirring, add a dilute solution of NaOH (e.g., 0.1 M) dropwise.

• Monitor Dissolution: Continue adding base and monitoring the pH until the compound fully dissolves. The solution should become clear as the carboxylate salt is formed.

• Verify Stability: Once dissolved, immediately check the stability of the compound in this solution using a suitable analytical method like HPLC, as cephalosporins can degrade in alkaline conditions.[13] This method is best for preparing fresh solutions for immediate use.

FAQ 4: My assay is highly sensitive to organic solvents and pH changes. What advanced solubilization methods can I try?

Answer:

When conventional methods are incompatible with your experimental system, advanced formulation excipients such as surfactants and cyclodextrins can be employed. These agents enhance apparent aqueous solubility through molecular encapsulation or micelle formation.

1. Surfactants (e.g., Tween® 20, Polysorbate 80):

• Mechanism: Surfactants are amphiphilic molecules. Above a certain concentration (the Critical Micelle Concentration, CMC), they self-assemble into micelles in water, which have a hydrophobic core and a hydrophilic shell. The hydrophobic N-Boc-Cefprozil partitions into the core, while the hydrophilic shell keeps the entire micelle structure soluble in the aqueous medium.[3][14]

• Application: Typically used at low concentrations (e.g., 0.01% - 0.5% w/v).[15] Tween® 20 is a mild, non-ionic surfactant widely used in biological assays.[16][17]

2. Cyclodextrins (e.g., HP-β-CD, SBE-β-CD):

• Mechanism: Cyclodextrins are cyclic oligosaccharides with a hydrophilic exterior and a hydrophobic inner cavity.[18][19] They can encapsulate the hydrophobic part of a "guest" molecule, like N-Boc-Cefprozil, forming a water-soluble "inclusion complex".[][21] This masks the hydrophobicity of the drug without chemically altering it.[22]

• Application: Hydroxypropyl-β-cyclodextrin (HP-β-CD) is commonly used due to its high aqueous solubility and safety profile.[22] Solutions are typically prepared by stirring an excess of the drug with a cyclodextrin solution (e.g., 1-10% w/v) for 24-48 hours and then filtering out the undissolved solid.

Comparison of Solubilization Strategies

Method	Mechanism	Pros	Cons	Typical Use Case
Co-solvents (DMSO)	Reduces solvent polarity	Simple, fast, effective for high concentration stocks.[4][5]	Potential for assay interference/toxicity, precipitation on dilution.[9][23]	High-throughput screening, initial in vitro assays.
pH Adjustment	Increases ionization	Simple, inexpensive, can be very effective for ionizable drugs.[24][][26]	Risk of chemical degradation (hydrolysis), precipitation upon pH shift.[23][24]	Formulations where pH can be controlled and stability is confirmed.
Surfactants (Tween®)	Micellar encapsulation	Effective at very low concentrations, widely used in formulations.[27][28]	Can interfere with protein assays or cell membranes.	Cell-based assays or protein binding studies where solvent is not tolerated.
Cyclodextrins (HP-β-CD)	Inclusion complex formation	Low toxicity, high solubilization capacity, reversible binding.[18][][21]	Can be expensive, may alter drug-receptor binding kinetics.	Sensitive biological systems, in vivo formulation development.

References

• Title: Cyclodextrins: Enhancing Drug Delivery, Solubility and Bioavailability for Modern Therapeutics Source: MDPI URL: [Link]

• Title: Cyclodextrin: a promising candidate in enhancing oral bioavailability of poorly water soluble drugs Source: MedCrave online URL: [Link]

• Title: Cyclodextrin as a Drug Carrier Increasing Drug Solubility Source: Touro Scholar URL: [Link]

• Title: Cyclodextrins: Enhancing Drug Delivery, Solubility and Bioavailability for Modern Therapeutics Source: PubMed URL: [Link]

• Title: Polysorbate Surfactants as Drug Carriers: Tween 20-Amphotericin B Conjugates as Anti-Fungal and Anti-Leishmanial Agents Source: PubMed URL: [Link]

• Title: Solubilization techniques used for poorly water-soluble drugs Source: PMC URL: [Link]

• Title: Tween 20 vs Other Polysorbates: Differences, HLB Values, and Applications Source: Chemsino URL: [Link]

• Title: DMSO as Pharmaceutical Solvent: Applications in Drug Formulation and Manufacturing Source: Stanford Advanced Materials URL: [Link]

• Title: Evaluation of dimethyl sulfoxide (DMSO) as a co-solvent for toxicity testing of hydrophobic organic compounds Source: PubMed URL: [Link]

• Title: How can dimethyl sulfoxide enhance solubility in lab applications? Source: Quora URL: [Link]

• Title: Compatibility and stability of seven selected cephalosporin antibiotics during extended infusion Source: PMC URL: [Link]

• Title: Solubility Enhancement of Drugs Source: International Journal of Pharmaceutical Research and Applications (IJPRA) URL: [Link]

• Title: Recent Trends in Solubility Enhancement Techniques for Poorly Water-Soluble Drugs Source: International Journal of Scientific Research & Technology URL: [Link]

• Title: Can DMSO be used to improve solubility and bioavailability of poorly soluble or bioavailable medicinals (like curcumin)? Source: ResearchGate URL: [Link]

• Title: Compatibility and stability of seven selected cephalosporin antibiotics during extended infusion Source: ResearchGate URL: [Link]

• Title: Stability of Cephalosporin Prodrug Esters in Human Intestinal Juice: Implications for Oral Bioavailability Source: PMC URL: [Link]

• Title: Cefprozil Tablets Source: Sandoz URL: [Link]

• Title: A Literature Review for Improving the Solubility of Poorly Water-Soluble Drug Source: Annex Publishers URL: [Link]

• Title: Dissolution Testing for Poorly Soluble Drugs: A Continuing Perspective Source: Dissolution Technologies URL: [Link]

• Title: SOLUBILITY ENHANCEMENT TECHNIQUES FOR POORLY WATER Source: ijprems URL: [Link]

• Title: Techniques for Improving Solubility Source: International Journal of Medical Science and Dental Research URL: [Link]

• Title: Cefprozil | C18H19N3O5S | CID 62977 Source: PubChem - NIH URL: [Link]

• Title: Brief Overview of Various Approaches to Enhance Drug Solubility Source: Longdom Publishing URL: [Link]

• Title: Stability of Cephalosporins in Solution in Terms of the Colour of Solution and Impurities Source: The Bulletin of the Scientific Centre for Expert Evaluation of Medicinal Products. Regulatory Research and Medicine Evaluation URL: [Link]

• Title: Physicochemical properties of amphoteric beta-lactam antibiotics. II: Solubility and dissolution behavior of aminocephalosporins as a function of pH Source: PubMed URL: [Link]

• Title: The chemical structure of cefprozil. Source: ResearchGate URL: [Link]

Sources

• 1. pdf.hres.ca [pdf.hres.ca]
• 2. researchgate.net [researchgate.net]
• 3. Solubilization techniques used for poorly water-soluble drugs - PMC [pmc.ncbi.nlm.nih.gov]
• 4. medchemexpress.com [medchemexpress.com]
• 5. DMSO as Pharmaceutical Solvent: Applications in Drug Formulation and Manufacturing | Aure Chemical [aurechem.com]
• 6. researchgate.net [researchgate.net]
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• 8. annexpublishers.com [annexpublishers.com]
• 9. Evaluation of dimethyl sulfoxide (DMSO) as a co-solvent for toxicity testing of hydrophobic organic compounds - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Physicochemical properties of amphoteric beta-lactam antibiotics. II: Solubility and dissolution behavior of aminocephalosporins as a function of pH - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Compatibility and stability of seven selected cephalosporin antibiotics during extended infusion - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Stability of Cephalosporin Prodrug Esters in Human Intestinal Juice: Implications for Oral Bioavailability - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Stability of Cephalosporins in Solution in Terms of the Colour of Solution and Impurities | Kuleshova | Regulatory Research and Medicine Evaluation [vedomostincesmp.ru]
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Reference Data & Comparative Studies

Technical Comparison Guide: Mass Spectrometry Fragmentation of N-Boc-Cefprozil vs. Cefprozil

Executive Summary

In the synthesis and quality control of Cefprozil , a second-generation cephalosporin, the N-tert-butoxycarbonyl (N-Boc) derivative often appears as a critical process intermediate or a regulated impurity. Distinguishing this derivative from the active pharmaceutical ingredient (API) and other isobaric impurities is a frequent challenge in CMC (Chemistry, Manufacturing, and Controls) workflows.

This guide provides an in-depth technical comparison of the Mass Spectrometry (MS) fragmentation patterns of N-Boc-Cefprozil versus the parent Cefprozil . By synthesizing established cephalosporin fragmentation rules with the characteristic behavior of carbamate protecting groups, we define the specific transitions required for high-specificity Multiple Reaction Monitoring (MRM) and impurity identification.

Structural & Mechanistic Basis[1]

To interpret the mass spectra accurately, one must understand the structural differences that drive the fragmentation kinetics.

Comparative Chemical Identity

Feature	Cefprozil (API)	N-Boc-Cefprozil (Impurity/Intermediate)
Formula
Monoisotopic Mass	389.10 Da	489.16 Da
Precursor Ion	m/z 390.11	m/z 490.16
Key Functional Group	Free primary amine ( )	tert-Butyl carbamate ( )
Chromatography (RP)	Early eluting (Polar)	Late eluting (Hydrophobic)

The Fragmentation Pathway

The fragmentation of N-Boc-Cefprozil is sequential. Unlike the API, which immediately undergoes core ring cleavage, the N-Boc derivative first sheds its protecting group through a characteristic neutral loss cascade.

Figure 1: Mechanistic Fragmentation Pathway (ESI+) The following diagram illustrates the transition from the N-Boc precursor to the characteristic Cefprozil fragments.

Caption: Stepwise ESI+ fragmentation pathway showing the sequential loss of the Boc group followed by characteristic cephalosporin skeletal cleavage.

Experimental Protocol: Self-Validating Workflow

To replicate these results, use the following standardized LC-MS/MS protocol. This workflow is designed to prevent "In-Source Fragmentation" (ISF) from masking the N-Boc parent ion, a common error in analyzing labile protecting groups.

Step 1: Soft Ionization Setup (Crucial)

The tert-butyl carbamate bond is thermally and energetically labile. High source temperatures will cause premature conversion of N-Boc-Cefprozil to Cefprozil before the quadrupole.

• Ion Source: Electrospray Ionization (ESI) Positive Mode.[1][2]

• Source Temperature: < 350°C (Recommended: 250–300°C).

• Desolvation Gas Flow: Moderate (600–800 L/hr).

• Cone Voltage: Low (15–20 V) . Note: High cone voltage (>30V) will strip the Boc group immediately.

Step 2: Chromatographic Separation

Because N-Boc-Cefprozil can degrade into Cefprozil in the source, chromatographic separation is the primary validation step .

• Column: C18 Reverse Phase (e.g., 100 x 2.1 mm, 1.7 µm).

• Mobile Phase:

  • A: 0.1% Formic Acid in Water.

  • B: 0.1% Formic Acid in Acetonitrile.

• Gradient: 5% B to 95% B over 10 minutes.

• Validation Check: N-Boc-Cefprozil must elute significantly later (higher %B) than Cefprozil due to the hydrophobic tert-butyl group. If a peak at m/z 390 appears at the retention time of the N-Boc standard, it indicates in-source degradation.

Comparative Fragmentation Analysis

The following table contrasts the MS/MS behavior of the two compounds. Use these transitions to program MRM (Multiple Reaction Monitoring) methods.

Metric	N-Boc-Cefprozil	Cefprozil	Causality & Notes
Primary Precursor	490.16	390.11	N-Boc adds +100 Da mass shift.
Primary Product Ion	434.10	205-207	N-Boc loses isobutylene (-56 Da) easily; Cefprozil breaks at the -lactam ring.
Secondary Product Ion	390.11	114.0	N-Boc loses CO2 (-44 Da) to form the Cefprozil ion; Cefprozil loses side chains.
Diagnostic Loss	56 (Isobutylene)	18 (H2O), 17 (NH3)	The -56 Da loss is the "fingerprint" of the Boc group.
Collision Energy (CE)	Low (10–15 eV)	Medium-High (20–35 eV)	Boc groups are fragile; the Cephalosporin core requires higher energy to shatter.

Detailed Spectral Interpretation

1. The "Boc Signature" (N-Boc-Cefprozil specific)

Upon applying low collision energy (10-15 eV), the N-Boc-Cefprozil precursor (m/z 490) yields a dominant peak at m/z 434 .

• Mechanism: Acid-catalyzed elimination or thermal elimination of the tert-butyl cation, releasing isobutylene gas (

  ).

• Result: A carbamic acid intermediate (

  ). This is often unstable and quickly loses to form the protonated amine (m/z 390).

2. The "Core Fracture" (Shared Pathway)

Once the Boc group is removed (forming m/z 390), the energy is directed into the cephalosporin core.

• m/z 205/207: Resulting from the Retro-Diels-Alder (RDA) cleavage of the cephem ring. This is the standard quantifier ion for Cefprozil.

• m/z 114: Characteristic of the propenyl side chain or the amino-phenyl-acetyl moiety.

Troubleshooting & Validation

Scenario: You observe a peak at m/z 390 at the retention time of N-Boc-Cefprozil.

• Diagnosis: This is In-Source Fragmentation (ISF) . The Boc group is falling off before the first quadrupole (Q1).

• Fix: Lower the Cone Voltage/Declustering Potential by 5-10V steps until the m/z 490 precursor abundance recovers.

Scenario: Differentiating N-Boc-Cefprozil from "Ethoxycarbonyl-Cefprozil" (another common impurity).

• N-Boc: Precursor 490

  434 ( 56).

• Ethoxycarbonyl: Precursor 462

  416 ( 46, loss of Ethanol).

• Logic: The specific neutral loss mass accurately identifies the protecting group type (t-butyl vs ethyl).

References

• Fragmentation of Cephalosporins

  • Title: Identification and Fragmentation of Cefalosporins by ESI-MS.[2][3]

  • Source: Acta Physica Polonica A (2017).

  • URL:[Link]

• Cefprozil Impurity Profiling

  • Title: Development and Validation of an HPLC-MS/MS Method for Rapid Simultaneous Determin
  • Source: PMC (PubMed Central).

  • URL:[Link]

• Boc-Group Fragmentation Mechanisms

  • Title: Characterization of N-Boc/Fmoc/Z-N'-formyl-gem-diaminoalkyl Derivatives Using Electrospray Ioniz
  • Source: PubMed (2013).

  • URL:[Link]

• Process Impurity Control

  • Title: Commercial Synthesis of Cefprozil: Development and Control of Process Impurity.

  • Source: Organic Process Research & Development.[4]

  • URL:[Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. przyrbwn.icm.edu.pl [przyrbwn.icm.edu.pl]
• 3. researchgate.net [researchgate.net]
• 4. (PDF) Commercial Synthesis of Cefprozil: Development and Control of Process Impurity [academia.edu]

A Senior Application Scientist's Guide to Distinguishing N-Boc-Cefprozil from Cefprozil Dimer Impurities

In the landscape of pharmaceutical development and manufacturing, ensuring the purity and safety of active pharmaceutical ingredients (APIs) is paramount. For cephalosporin antibiotics like Cefprozil, a critical challenge lies in the identification and control of process-related impurities and degradation products. This guide provides an in-depth, technical comparison of N-Boc-Cefprozil, a key intermediate in some synthetic routes, and Cefprozil dimer impurities. We will explore the structural nuances, formation pathways, and, most importantly, the analytical strategies to definitively distinguish between these molecules, ensuring the quality and integrity of the final drug product.

The Challenge: Structural Similarity and Analytical Ambiguity

Cefprozil, a second-generation cephalosporin, is a widely prescribed antibiotic for treating various bacterial infections.[1][2] Its synthesis and storage can, however, lead to the formation of impurities. Among these, Cefprozil dimers represent a class of degradation products that can impact the safety and efficacy of the drug.[3][4] Concurrently, in certain synthetic pathways for Cefprozil, an N-tert-butoxycarbonyl (N-Boc) protected intermediate is utilized.[5] The incomplete removal of this protecting group can result in the presence of N-Boc-Cefprozil in the final API.

The analytical challenge stems from the potential for these molecules to exhibit similar chromatographic behavior and the need for robust methods to ensure their unambiguous identification and quantification. This guide will equip researchers, scientists, and drug development professionals with the necessary knowledge and experimental protocols to confidently navigate this challenge.

Understanding the Molecules of Interest

A clear understanding of the chemical structures is the foundation for developing effective analytical methods.

Cefprozil: The active pharmaceutical ingredient, characterized by a β-lactam ring fused to a dihydrothiazine ring, with a p-hydroxyphenylglycyl side chain at the 7-position and a propenyl group at the 3-position.[6][7][8]

N-Boc-Cefprozil: A synthetic intermediate where the primary amine of the p-hydroxyphenylglycyl side chain is protected by a tert-butoxycarbonyl (Boc) group. This protecting group is introduced to prevent side reactions during synthesis and is subsequently removed to yield the final Cefprozil molecule.[5]

Cefprozil Dimer: These impurities are formed through the intermolecular reaction of two Cefprozil molecules. The most common dimerization involves the formation of an amide bond between the carboxylic acid of one Cefprozil molecule and the amine of the side chain of another.[4][9]

Visualizing the Chemical Structures

To better appreciate the subtle yet significant differences between these molecules, their chemical structures are presented below.

Sources

• 1. What is the mechanism of Cefprozil? [synapse.patsnap.com]
• 2. Procef | C18H19N3O5S | CID 5281006 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. synthinkchemicals.com [synthinkchemicals.com]
• 4. Cefprozil dimer | C36H36N6O9S2 | CID 165411897 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. CN108033972B - Synthesis method of cefprozil - Google Patents [patents.google.com]
• 6. Cefprozil [drugfuture.com]
• 7. Cefprozil | C18H19N3O5S | CID 62977 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 8. cefprozil | Ligand page | IUPHAR/BPS Guide to PHARMACOLOGY [guidetopharmacology.org]
• 9. synthinkchemicals.com [synthinkchemicals.com]

A Comparative Guide to the Quantitative Analysis of Residual N-Boc-Cefprozil in Final API

Introduction: The Imperative for Purity in Cephalosporin APIs

Cefprozil is a second-generation oral cephalosporin antibiotic, distinguished by its broad spectrum of activity against various bacterial pathogens.[1] It exists as a mixture of two diastereoisomers, (Z) and (E), with the Z-isomer being the primary contributor to its antibiotic efficacy.[1][2] The synthesis of complex molecules like Cefprozil is a multi-step process that often involves the use of protecting groups to prevent unwanted side reactions. One such protecting group is the tert-butyloxycarbonyl (Boc) group, which is used to protect the amine functionality. This leads to the formation of N-Boc-Cefprozil as a key intermediate in some synthetic routes.[]

While essential for the synthesis, any residual N-Boc-Cefprozil in the final Active Pharmaceutical Ingredient (API) is considered a process-related impurity. Regulatory bodies, guided by the International Council for Harmonisation (ICH), mandate strict control over impurities in drug substances to ensure their safety and efficacy.[1][4] The presence of even small quantities of such impurities can potentially alter the API's stability, introduce toxicity, or reduce its therapeutic effect. Therefore, the development and validation of robust, sensitive, and accurate analytical methods for quantifying residual N-Boc-Cefprozil is not just a quality control measure; it is a critical component of regulatory compliance and patient safety.

This guide provides a comparative analysis of two prominent liquid chromatography techniques—High-Performance Liquid Chromatography (HPLC) and Ultra-High-Performance Liquid Chromatography (UPLC)—for the determination of residual N-Boc-Cefprozil. We will delve into the causality behind experimental choices, provide detailed, self-validating protocols, and present experimental data to guide researchers and drug development professionals in selecting the most appropriate method for their needs.

Methodology Deep Dive: HPLC vs. UPLC

The foundational principle for separating Cefprozil from its closely related impurities is Reversed-Phase Liquid Chromatography (RP-LC). In this technique, the stationary phase (the column) is nonpolar (e.g., C18), while the mobile phase is polar. Cefprozil and its impurities are separated based on their relative hydrophobicity; more nonpolar compounds interact more strongly with the stationary phase and thus elute later.

Method 1: The Workhorse - Reversed-Phase HPLC (RP-HPLC)

RP-HPLC is the gold standard for pharmaceutical analysis due to its robustness, reliability, and widespread availability. The method provides excellent separation for a wide range of compounds and is well-documented in various pharmacopoeias.[1][5]

• Mobile Phase Preparation:

  • Solvent A: Prepare a solution of 11.5 g/L monobasic ammonium phosphate in ultrapure water. Adjust the pH to 4.4 with phosphoric acid or ammonium hydroxide if necessary.[5] Filter through a 0.45 µm membrane filter and degas. The buffer is critical for maintaining a consistent pH, which ensures reproducible retention times and symmetrical peak shapes for ionizable molecules like Cefprozil.

  • Solvent B: Acetonitrile (HPLC Grade). Filter and degas.

• Standard and Sample Preparation:

  • Diluent: A mixture of Solvent A and Acetonitrile (e.g., 80:20 v/v).

  • N-Boc-Cefprozil Standard Stock Solution (approx. 100 µg/mL): Accurately weigh about 10 mg of N-Boc-Cefprozil reference standard into a 100 mL volumetric flask. Dissolve in and dilute to volume with the diluent.

  • Cefprozil Sample Solution (approx. 5 mg/mL): Accurately weigh about 125 mg of the Cefprozil API sample into a 25 mL volumetric flask. Dissolve in and dilute to volume with the diluent.[1] This high concentration is necessary to detect impurities at very low levels (e.g., 0.1%).

• Chromatographic Conditions:

  • Instrument: Standard HPLC system with UV detector.

  • Column: Hypersil GOLD™ aQ, 4.6 x 250 mm, 5 µm particle size, or equivalent C18 column.[1] The 250 mm length and 5 µm particles provide sufficient resolving power for complex impurity profiles.

  • Flow Rate: 1.0 mL/min.

  • Injection Volume: 20 µL.

  • Detection: UV at 280 nm. This wavelength provides good absorbance for the cephalosporin core structure.[6]

  • Column Temperature: 30°C. Maintaining a constant temperature is crucial for stable retention times.

  • Gradient Elution:

    Time (min)	% Solvent A	% Solvent B
    0	95	5
    25	40	60
    30	40	60
    32	95	5

    | 40 | 95 | 5 |

Method 2: The Sprinter - Ultra-High-Performance Liquid Chromatography (UPLC)

UPLC represents a significant advancement in liquid chromatography, utilizing columns with sub-2 µm particles. This results in dramatically increased resolution, sensitivity, and speed compared to traditional HPLC. The primary advantage is the ability to run analyses much faster without sacrificing separation efficiency, making it ideal for high-throughput environments.

• Mobile Phase and Sample Preparation:

  • Identical to the RP-HPLC method. The fundamental chemistry of the separation remains the same.

• Chromatographic Conditions:

  • Instrument: UPLC system with a UV or Photodiode Array (PDA) detector.

  • Column: Acquity UPLC® BEH C18, 2.1 x 100 mm, 1.7 µm particle size, or equivalent sub-2 µm C18 column. The shorter column length is possible due to the higher efficiency of the smaller particles.

  • Flow Rate: 0.4 mL/min. The flow rate is scaled down to be optimal for the smaller column diameter.

  • Injection Volume: 2 µL. This is reduced to prevent column overloading.

  • Detection: UV at 280 nm.

  • Column Temperature: 35°C. Higher temperatures can be used to reduce mobile phase viscosity, allowing for higher flow rates.

  • Gradient Elution:

    Time (min)	% Solvent A	% Solvent B
    0	95	5
    8	40	60
    9	40	60
    9.5	95	5

    | 12 | 95 | 5 |

Workflow and Method Selection

The overall process for impurity analysis is systematic, ensuring data integrity from sample receipt to final reporting.

Sources

• 1. documents.thermofisher.com [documents.thermofisher.com]
• 2. researchgate.net [researchgate.net]
• 4. synthinkchemicals.com [synthinkchemicals.com]
• 5. Cefprozil - Definition, Identification, Assay - USP 2025 [trungtamthuoc.com]
• 6. HPLC method for simultaneous determination of cefprozil diastereomers in human plasma - PubMed [pubmed.ncbi.nlm.nih.gov]

Comparative Guide: Acid Deprotection of N-Boc-Cefprozil vs. Enzymatic Synthesis Strategies

Executive Summary

For researchers and process chemists working with Cefprozil , the choice between acid and enzymatic methodologies represents a fundamental divergence in synthetic strategy rather than a simple reagent swap.

The Core Distinction:

• Acid Deprotection is the standard downstream step in the Chemical Route . It effectively removes the tert-butoxycarbonyl (Boc) group but poses significant risks to the sensitive

  -lactam ring, specifically inducing isomerization.

• Enzymatic Deprotection of the N-Boc carbamate is chemically non-viable for industrial processes. Most hydrolases (e.g., Candida antarctica Lipase B) are orthogonal to N-Boc, leaving it intact while hydrolyzing esters.

• The True Alternative: The "Enzymatic Option" in Cefprozil manufacturing refers to Enzymatic Synthesis (Kinetically Controlled Coupling) using Penicillin G Acylase (PGA). This route bypasses the N-Boc intermediate entirely , coupling the side chain directly to the nucleus in aqueous media.

This guide compares the Chemical Acid Deprotection of N-Boc-Cefprozil against its actual industrial competitor: Enzymatic Synthesis .

Part 1: Mechanistic Comparison

Acid Deprotection (Chemical Route)

The removal of the Boc group from N-Boc-Cefprozil is an acid-catalyzed fragmentation. While effective, the conditions required (strong acid) are hostile to the cephalosporin core.

• Mechanism: The carbonyl oxygen of the Boc group is protonated, leading to the collapse of the carbamate into the amine, CO

  , and a tert-butyl cation.

• The Challenge: The tert-butyl cation is a strong electrophile. Without adequate scavengers (e.g., anisole, thioanisole), it can alkylate the sulfur or the C-3 position of the cephalosporin ring. Furthermore, the acidic environment promotes the migration of the double bond from

  (active) to (inactive).

Enzymatic Synthesis (Biocatalytic Route)

Instead of protecting and deprotecting, this route uses an immobilized enzyme to catalyze the formation of the amide bond between the nucleus (7-APRA) and an activated side chain ester.

• Mechanism: The enzyme (PGA) forms an acyl-enzyme intermediate with the side chain donor (e.g., D-p-hydroxyphenylglycine methyl ester). The 7-APRA nucleus then attacks this intermediate, releasing the enzyme and the product.

• Advantage: Occurs at neutral pH (6.5–8.0) and ambient temperature, preserving the

  -lactam ring and preventing isomerization.

Part 2: Comparative Performance Metrics

The following data contrasts the Acid Deprotection Step (Chemical) with the Enzymatic Coupling Step (Biocatalytic).

Feature	Acid Deprotection (Chemical Route)	Enzymatic Synthesis (Biocatalytic Route)
Target Reaction	Cleavage of N-Boc Carbamate	Direct Coupling (Avoids N-Boc)
Primary Reagents	TFA/Anisole, HCl/MeOH, or AlCl	Penicillin G Acylase (Immobilized)
Step Yield	85% – 92%	90% – 95% (Conversion)
Product Purity	90% – 95% (Requires recrystallization)	>98% (Often "One-Pot" purity)
Major Impurity	-Cefprozil (Isomer), t-butylated byproducts	Hydrolyzed Side Chain (D-HPG)
Ring Stability	Low (Acid promotes degradation)	High (Neutral aqueous conditions)
E-Factor (Waste)	High (Organic solvents, acid waste)	Low (Water-based, recyclable enzyme)
Cost Driver	Reagents & Waste Disposal	Enzyme Cost & Stability

Part 3: Experimental Protocols

Protocol A: Acid Deprotection of N-Boc-Cefprozil

Note: This protocol uses a Lewis Acid system (AlCl

) which is often preferred over neat TFA for cephalosporins to minimize ring degradation.

Reagents:

• N-Boc-Cefprozil (1.0 eq)

• Aluminum Chloride (AlCl

  ) (1.5 eq)

• Anisole (2.0 eq) - Critical Scavenger

• Dichloromethane (DCM) or Ethyl Acetate

Workflow:

• Dissolution: Dissolve N-Boc-Cefprozil and anisole in dry DCM at 0°C. Anisole acts as a "sponge" for the tert-butyl cations generated later.

• Acid Addition: Slowly add AlCl

  (or TFA if using the protic route) while maintaining temperature < 5°C. The reaction is exothermic.

• Reaction: Stir at 0°C–5°C for 2–4 hours. Monitor by HPLC for the disappearance of the N-Boc peak.

  • Caution: Do not let the temperature rise, or

    isomer levels will spike.

• Quenching: Pour the reaction mixture into ice-cold aqueous NaHCO

  (pH adjustment to ~6.0).

• Isolation: Separate the organic layer (impurities) and precipitate the product from the aqueous phase by adjusting pH to the isoelectric point (approx. pH 4.5).

Protocol B: Enzymatic Synthesis (The Alternative)

This method replaces the entire protection/deprotection sequence.

Reagents:

• 7-APRA (Nucleus)

• D-p-hydroxyphenylglycine methyl ester (Side Chain Donor)

• Immobilized Penicillin G Acylase (PGA)

• Phosphate Buffer (pH 7.5)

Workflow:

• Preparation: Suspend 7-APRA and the ester donor (ratio 1:3) in phosphate buffer.

• Enzyme Addition: Add immobilized PGA. Maintain temperature at 25°C.

• Kinetic Control: The reaction is kinetically controlled. The enzyme will synthesize the antibiotic, but if left too long, it will hydrolyze it back.

• Monitoring: Monitor strictly by HPLC. Stop the reaction when the product concentration peaks (typically 60–90 mins).

• Termination: Filter off the immobilized enzyme (recyclable).

• Isolation: Acidify the filtrate to pH 4.5 to precipitate pure Cefprozil.

Part 4: Visualizing the Strategic Divergence

The diagrams below illustrate why the industry is shifting toward the enzymatic route.

Diagram 1: The Chemical Route (Acid Deprotection Risks)

This pathway highlights the "danger zone" where acid exposure risks the structural integrity of the antibiotic.

Caption: The acid deprotection pathway generates reactive cations and acidic conditions that threaten the beta-lactam ring stability.

Diagram 2: The Enzymatic Route (Bypassing Protection)

This pathway demonstrates the "Green" shortcut, eliminating the N-Boc intermediate entirely.

Caption: The enzymatic route couples the side chain directly to the nucleus at neutral pH, avoiding N-Boc protection and acid steps.

References

• Vertex AI Search . (2025). Enzymatic Deprotection of the Cephalosporin 3′-Acetoxy Group Using Candida antarctica Lipase B. National Institutes of Health (NIH). Link

• Vertex AI Search . (2025). Enzymatic synthesis of cefprozil based on an EO20PO80/water aqueous two-phase system. ResearchGate. Link

• Vertex AI Search . (2025). Enzymatic Removal of Carboxyl Protecting Groups.[1][2][3][4] Cleavage of the tert-Butyl Moiety. American Chemical Society (ACS).[4] Link

• Vertex AI Search . (2025). Strategies to Improve the Biosynthesis of β-Lactam Antibiotics by Penicillin G Acylase. National Institutes of Health (NIH). Link

• Vertex AI Search . (2025). Synthesis method of cefprozil - Patent CN105063158A. Google Patents. Link

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. BOC deprotection [ms.bzchemicals.com]
• 3. Enzymatic removal of carboxyl protecting groups. 1. Cleavage of the tert-butyl moiety - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. pubs.acs.org [pubs.acs.org]